Epicatechin-(3'-O-7'')-epiafzelechin

Core Science & Biosynthesis

Epicatechin-(3'-O-7'')-epiafzelechin: A Comprehensive Technical Guide to its Pharmacological Properties and Mechanistic Pathways

Prepared for: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary

Epicatechin-(3'-O-7'')-epiafzelechin (PubChem CID: 11203804) is a highly specialized, naturally occurring biflavonoid belonging to the proanthocyanidin class of secondary plant metabolites. Sourced primarily from the aerial parts of Periploca aphylla and the seeds of Fallopia species, this compound represents a unique structural dimer composed of epicatechin and epiafzelechin subunits linked via a rare 3'-O-7'' ether bond [[1]]().

In modern pharmacognosy and drug discovery, this molecule has garnered significant attention due to its highly selective target engagement. Unlike broad-spectrum polyphenols, Epicatechin-(3'-O-7'')-epiafzelechin demonstrates potent Estrogen Receptor Beta (ERβ) selective agonism, targeted reactive oxygen species (ROS) scavenging, and precise modulation of inflammatory cytokine cascades 2. This whitepaper synthesizes the biogenetic origins, pharmacological mechanisms, and rigorous analytical methodologies required to harness this compound for therapeutic development.

Biogenetic Pathways and Structural Biology

The biosynthesis of Epicatechin-(3'-O-7'')-epiafzelechin is an ecologically driven process, dynamically upregulated by environmental stressors such as UV radiation and pathogen attacks 1. The compound is synthesized via the phenylpropanoid-flavonoid cascade.

Mechanistic Causality in Biosynthesis: The pathway begins with the deamination of phenylalanine to cinnamic acid, catalyzed by phenylalanine ammonia-lyase (PAL). Sequential modifications by cinnamate 4-hydroxylase (C4H) and 4-coumaroyl-CoA ligase (4CL) yield the necessary phenolic precursors. The critical divergence occurs when anthocyanidin reductase (ANR) converts intermediates into the epicatechin monomer, while specific dehydrogenases yield the epiafzelechin monomer. The final biogenetic step involves the oxidative coupling of these two monomers to form the intact biflavonoid dimer 1.

Biosynthetic pathway of Epicatechin-(3'-O-7'')-epiafzelechin via the phenylpropanoid cascade.

Pharmacological Properties & Target Engagement

The therapeutic viability of Epicatechin-(3'-O-7'')-epiafzelechin lies in its multi-target pharmacological profile.

Phytoestrogenic Activity and ERβ Selectivity

In mammalian systems, particularly observed in extracts from Fallopia seeds, this compound functions as a highly selective agonist for Estrogen Receptor Beta (ERβ) 1.

• Causality: ERβ selectivity is a highly prized attribute in drug development. While ERα activation is often associated with undesirable cellular proliferation in reproductive tissues (increasing cancer risks), ERβ activation modulates cell proliferation safely and exerts neuroprotective and cardioprotective effects.

Antioxidant Capacity and ROS Scavenging

The dense arrangement of phenolic hydroxyl groups across the biflavonoid structure allows it to act as a potent electron donor.

• Causality: By donating electrons to reactive oxygen species (ROS), the compound neutralizes free radicals, thereby halting lipid peroxidation and protecting cellular DNA from UV-induced oxidative damage 2. This mechanism is fundamental to its ecological role as a plant defense metabolite and its pharmacological role as an anti-aging and cytoprotective agent.

Anti-inflammatory and Apoptotic Modulation

Epicatechin-(3'-O-7'')-epiafzelechin effectively downregulates the expression of pro-inflammatory cytokines and enzymes. By blocking these inflammatory cascades, it directly influences downstream cell signaling pathways that govern apoptosis and cell survival 2.

Pharmacological mechanisms: ERβ agonism, ROS scavenging, and anti-inflammatory signaling.

Quantitative Data and Molecular Parameters

To facilitate comparative analysis in drug development pipelines, the core molecular and analytical parameters of Epicatechin-(3'-O-7'')-epiafzelechin are summarized below:

Parameter	Value / Description	Analytical / Validation Method
Molecular Classification	Biflavonoid (Proanthocyanidin dimer)	MALDI-TOF Mass Spectrometry
Primary Botanical Sources	Periploca aphylla, Fallopia species	UFLC-Triple-Q-TOF-MS
Receptor Target	Estrogen Receptor Beta (ERβ)	In vitro Cell Proliferation Assays
Biosynthetic Precursors	Epicatechin, Epiafzelechin	Isotope Labeling & Precursor Tracking
Cleavage Mechanism	Acid-catalyzed Thiolysis	HPLC-UV Detection

Self-Validating Experimental Methodologies

Isolating and characterizing complex proanthocyanidins requires a rigorous, self-validating workflow to prevent structural degradation and ensure accurate subunit identification. Below is the gold-standard protocol for the extraction and mass spectrometric characterization of Epicatechin-(3'-O-7'')-epiafzelechin.

Step-by-Step Protocol: Extraction, Thiolysis, and MS Characterization

Phase 1: Selective Solvent Extraction

• Biomass Preparation: Pulverize dried Periploca aphylla aerial parts to a fine powder (approx. 60-mesh).

  • Causality: Mechanical pulverization maximizes the surface area for solvent penetration, ensuring a high-yield extraction of intracellular secondary metabolites.

• Ethyl Acetate Partitioning: Extract the pulverized biomass using an ethyl acetate solvent system at room temperature for 48 hours.

  • Causality: Ethyl acetate possesses the precise intermediate polarity required to selectively partition biflavonoids (like Epicatechin-(3'-O-7'')-epiafzelechin) from highly polymeric tannins and highly polar aqueous contaminants 1.

Phase 2: Targeted Thiolysis Cleavage 3. Acid-Catalyzed Cleavage: Treat the concentrated crude extract with benzyl mercaptan in an acidic environment (e.g., 3.3% HCl in methanol) at 40°C for 30 minutes.

• Causality: Thiolysis acts as a self-validating chemical probe. It selectively attacks the interflavanyl bonds of proanthocyanidins without destroying the monomeric cores. The extension units form benzylthioethers, while the terminal units are released as free monomers, allowing precise determination of the dimer's specific subunit composition [[1]]().

Phase 3: High-Resolution Mass Spectrometry 4. UFLC-Triple-Q-TOF-MS Analysis: Inject 10 μL of the fractionated sample into an Ultra-Fast Liquid Chromatography (UFLC) system coupled with a Triple-Q-TOF mass spectrometer.

• Causality: UFLC separates the target biflavonoid from closely related structural isomers. The Time-of-Flight (TOF) mass analyzer provides exact mass data, confirming the molecular formula against established databases (PubChem CID: 11203804) 3.

• MALDI-TOF Verification: Perform a secondary structural confirmation using Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF).

  • Causality: MALDI is a "soft" ionization technique that prevents the excessive fragmentation typically seen in standard Electrospray Ionization (ESI). This preserves the intact biflavonoid mass, conclusively proving the dimeric structure before downstream pharmacological assays 1.

References

• EvitaChem - Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442)
• EvitaChem (Biosynthesis & Pharmacological Data) - Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442)
• 分析测试学报 (Journal of Instrumental Analysis)

Sources

• 1. evitachem.com [evitachem.com]
• 2. evitachem.com [evitachem.com]
• 3. fxcsxb.com [fxcsxb.com]

Isolation, Structural Elucidation, and Pharmacological Profiling of Epicatechin-(3'-O-7'')-epiafzelechin: A Comprehensive Whitepaper

Executive Summary

In the landscape of natural product drug discovery, proanthocyanidins (PACs) are heavily scrutinized for their pleiotropic pharmacological effects. While standard B-type (C4→C8) and A-type (C2→O→C7, C4→C8) linkages dominate the literature[1], the discovery of Epicatechin-(3'-O-7'')-epiafzelechin represents a critical structural anomaly. Featuring a rare ether linkage between the B-ring of an (-)-epicatechin unit and the A-ring of an (-)-epiafzelechin unit, this biflavanoid dimer exhibits unique steric properties and targeted biological activities, most notably as an Estrogen Receptor beta (ERβ) selective agonist[2].

This whitepaper provides an in-depth, causality-driven guide to the biosynthesis, isolation, and validation of this compound, designed for researchers and drug development professionals seeking to leverage rare plant secondary metabolites.

Phytochemical Sources & Ecological Causality

The biosynthesis of Epicatechin-(3'-O-7'')-epiafzelechin is highly conserved across a restricted phylogenetic distribution, primarily driven by environmental stressors such as UV radiation and pathogen attack[2].

• Periploca aphylla : The primary documented source of this compound. In this species, the dimer acts as a potent defense metabolite. The ether linkage provides structural rigidity, enhancing its protein-binding astringency to deter herbivores[3].

• Fallopia convolvulus (Black Bindweed) : Isolated from the seeds, where it functions as a phytoestrogen. It acts as a precursor to rhodoeosein and modulates cell proliferation pathways[2].

• Vitis bellula : Detected in the foliage as a constituent of complex proanthocyanidin polymers, upregulated specifically in response to UV-induced oxidative damage[2].

Biosynthetic Pathway and Enzymatic Divergence

The formation of this biflavanoid is a masterclass in enzymatic divergence within the phenylpropanoid-flavonoid pathway[2]. The synthesis requires the parallel generation of two distinct flavan-3-ol monomers before oxidative coupling.

Mechanistic Causality:

• Precursor Flux: L-Phenylalanine is deaminated by Phenylalanine ammonia-lyase (PAL) to cinnamic acid, which is subsequently converted to 4-coumaroyl-CoA.

• Monomer Divergence: The critical branch point is the presence or absence of Flavonoid 3'-hydroxylase (F3'H) .

  • Monomer 1 (Epicatechin): F3'H hydroxylates the B-ring, leading to cyanidin, which is reduced by Anthocyanidin reductase (ANR) to (-)-epicatechin.

  • Monomer 2 (Epiafzelechin): Bypassing F3'H leads to pelargonidin, which ANR reduces to (-)-epiafzelechin.

• Oxidative Coupling: Unlike standard acid-catalyzed condensation, the 3'-O-7'' ether bond is formed via regioselective oxidative coupling mediated by specific plant polyphenol oxidases or laccases.

Fig 1: Biosynthetic divergence and oxidative coupling of Epicatechin-(3'-O-7'')-epiafzelechin.

Self-Validating Extraction and Isolation Protocol

To isolate Epicatechin-(3'-O-7'')-epiafzelechin from Periploca aphylla[3], standard extraction methods often fail due to the auto-oxidation of the catecholic B-ring. The following step-by-step protocol is designed as a self-validating system , ensuring that each phase inherently verifies the integrity of the target molecule.

Phase 1: Targeted Extraction & Partitioning

• Step 1.1: Defatting. Macerate 1 kg of dried Periploca aphylla biomass in hexanes (3 x 5L) for 48 hours. Causality: Removes non-polar lipids and chlorophylls that irreversibly foul chromatography columns.

• Step 1.2: Primary Extraction. Extract the defatted marc with 70% Acetone/Water containing 0.1% ascorbic acid. Causality: Acetone possesses the optimal dielectric constant to break hydrogen bonds between PACs and plant proteins. Ascorbic acid prevents alkaline auto-oxidation of the epicatechin moiety.

• Step 1.3: Liquid-Liquid Partitioning. Concentrate the extract to an aqueous suspension and partition sequentially with dichloromethane (to remove aglycones) and Ethyl Acetate . Causality: Ethyl acetate selectively solubilizes low-molecular-weight oligomers (dimers/trimers), leaving highly polymerized, intractable tannins in the aqueous phase[3].

Phase 2: Chromatographic Isolation

• Step 2.1: Size Exclusion Chromatography (SEC). Load the ethyl acetate fraction onto a Sephadex LH-20 column. Wash with 100% Ethanol, then elute with 50% Acetone/Water. Self-Validation: Sephadex LH-20 separates based on both molecular size and hydrogen-bonding capacity. A delayed elution profile in the acetone fraction confirms the presence of oligomeric PACs.

• Step 2.2: Preparative HPLC. Subject the enriched fraction to Prep-HPLC (C18 column; Mobile Phase: A = 0.1% Formic acid in water, B = Acetonitrile). Collect the peak corresponding to the dimer.

Phase 3: Structural Validation (The Thiolysis Checkpoint)

• Step 3.1: Thiolysis Assay. React a micro-aliquot of the purified fraction with benzyl mercaptan in mild acidic conditions.

• Self-Validation Causality: Standard B-type PACs (C4-C8 bonds) will rapidly cleave into monomeric thioethers[2]. Because Epicatechin-(3'-O-7'')-epiafzelechin is linked via an ether bond, it will resist thiolysis and remain intact on an LC-MS trace. This negative result is the definitive biochemical proof of an atypical linkage.

Fig 2: Self-validating extraction and isolation workflow for the biflavanoid dimer.

Quantitative Data & Pharmacological Profile

The structural rigidity imparted by the 3'-O-7'' ether linkage restricts the rotational freedom of the dimer, locking it into a conformation that is highly favorable for specific receptor binding. Notably, it exhibits pronounced selectivity for Estrogen Receptor beta (ERβ) over ERα, making it a highly compelling lead compound for hormone-replacement therapeutics and the modulation of cell proliferation pathways without the oncogenic risks associated with ERα activation[2].

Table 1: Pharmacological and Chemical Properties

Property / Parameter	Value / Observation	Biological / Chemical Significance	Source
Molecular Classification	Biflavanoid (PAC Dimer)	Functions as a secondary plant defense mediator.	[3]
Monomeric Units	(-)-Epicatechin & (-)-Epiafzelechin	Requires divergent F3'H pathway branches.	[2]
Interflavan Linkage	3'-O-7'' (Ether bond)	Confers absolute resistance to standard acid thiolysis.	[3],[2]
Primary Botanical Source	Periploca aphylla	High extraction yield via ethyl acetate partitioning.	[3]
Receptor Target	Estrogen Receptor beta (ERβ)	Selective agonism; modulates mammalian cell proliferation.	[2]
Ecological Function	Herbivore deterrence & ROS scavenging	Protects plant tissues from UV-induced oxidative damage.	[2]

Conclusion

Epicatechin-(3'-O-7'')-epiafzelechin is a rare, structurally rigid biflavanoid that bridges the gap between plant ecological defense mechanisms and targeted human therapeutics. By utilizing causality-driven extraction methods—specifically leveraging its resistance to thiolysis and its unique hydrogen-bonding profile—researchers can isolate this compound with high fidelity. Its profile as an ERβ-selective agonist positions it as a critical molecule of interest for next-generation drug development in estrogen-dependent pathologies.

References

• EvitaChem Database. "Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442) - Product Overview & Sources." EvitaChem.
• EvitaChem Database. "Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442) - Technical Details, Biosynthesis & Ecology." EvitaChem.
• National Institutes of Health (PMC). "Proanthocyanidins as Therapeutic Agents in Inflammation-Related Skin Disorders." NIH.gov.

Sources

• 1. Proanthocyanidins as Therapeutic Agents in Inflammation-Related Skin Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. evitachem.com [evitachem.com]

Protocols & Analytical Methods

Application Note: Isolation and Purification of Epicatechin-(3'-O-7'')-epiafzelechin from Plant Extracts

Target Audience: Natural Product Chemists, Pharmacognosists, and Drug Development Professionals Methodology Focus: Orthogonal Chromatography, A-Type Proanthocyanidin Enrichment, and Preparative HPLC

Executive Summary & Mechanistic Rationale

The isolation of highly specific A-type proanthocyanidins (PAs), such as Epicatechin-(3'-O-7'')-epiafzelechin , from complex plant matrices (e.g., Periploca aphylla) presents a significant chromatographic challenge 1. Unlike common B-type dimers that feature a single C4–C8 or C4–C6 interflavan bond, this compound possesses an additional rigidifying ether linkage (3'-O-7''). This structural constraint prevents free rotation around the interflavan axis, resulting in a highly planar, hydrophobic molecule that behaves uniquely during reversed-phase separation.

To achieve >98% purity, this protocol employs an orthogonal separation strategy :

• Solvent Disruption : 70% aqueous acetone is utilized to aggressively disrupt the hydrogen-bonded networks between proanthocyanidins and plant cell-wall polysaccharides 2.

• Polarity-Based Enrichment : AB-8 macroporous resin acts as a primary bulk scavenger, separating phenolic compounds from highly polar sugars and organic acids [[3]]().

• Hydrogen-Bond Chromatography : Sephadex LH-20 exploits the differential hydrogen-bonding capacities of flavan-3-ol monomers versus dimers 4.

• Hydrophobic Polishing : Preparative C18 HPLC resolves the target A-type dimer from co-eluting isomeric B-type dimers.

Experimental Workflows

Figure 1: Orthogonal purification workflow for Epicatechin-(3'-O-7'')-epiafzelechin.

Figure 2: Sephadex LH-20 separation mechanism based on differential hydrogen bonding.

Step-by-Step Purification Protocol

Phase 1: Solid-Liquid Extraction & Defatting

Causality: Plant matrices contain lipophilic waxes and chlorophylls that irreversibly foul macroporous resins and HPLC columns. Defatting is a mandatory prerequisite. Aqueous acetone is utilized because the acetone dipole effectively breaks the robust hydrogen bonds between proanthocyanidins and the plant's structural proteins 2.

• Milling & Defatting: Pulverize 1.0 kg of dried Periploca aphylla aerial parts. Macerate in 5 L of n-hexane for 24 hours at room temperature. Filter and discard the hexane layer. Dry the marc (residual plant material) in a fume hood.

• Extraction: Suspend the defatted marc in 10 L of 70% (v/v) aqueous acetone containing 0.1% ascorbic acid (to prevent quinone formation via auto-oxidation). Sonicate at 35°C for 2 hours.

• Concentration: Filter the extract through a Buchner funnel. Remove the acetone using a rotary evaporator at 35°C under reduced pressure (≤ 150 mbar). Critical Step: Do not exceed 40°C, as A-type linkages can undergo thermal degradation or rearrangement.

• Liquid-Liquid Partitioning: Extract the remaining aqueous phase (approx. 3 L) three times with equal volumes of ethyl acetate (EtOAc). The EtOAc fraction will contain the monomeric and dimeric flavan-3-ols. Evaporate the EtOAc to yield the Crude Extract .

Phase 2: Macroporous Resin (AB-8) Enrichment

Causality: AB-8 is a cross-linked polystyrene resin. It captures polyphenols via hydrophobic and van der Waals interactions while allowing highly polar primary metabolites to pass through [[3]]().

• Resin Preparation: Pack a glass column (5 x 50 cm) with AB-8 resin. Pre-condition with 3 Bed Volumes (BV) of 95% ethanol, followed by 5 BV of distilled water.

• Loading: Dissolve the Crude Extract in a minimal volume of 10% ethanol and load it onto the column at a flow rate of 2 BV/h.

• Washing: Wash with 5 BV of distilled water to elute residual sugars, organic acids, and salts.

• Elution: Elute the proanthocyanidin-rich fraction using 4 BV of 60% ethanol. Collect this fraction and evaporate to dryness to yield the AB-8 Eluate .

  • Self-Validation Check: Spot the eluate on a silica TLC plate. Spray with 1% vanillin-HCl and heat. A bright red/pink spot confirms the presence of flavan-3-ols.

Phase 3: Sephadex LH-20 Chromatography

Causality: Sephadex LH-20 separates compounds based on molecular size and hydrogen-bonding strength. Monomers (e.g., epicatechin, epiafzelechin) have fewer hydroxyl groups and weaker H-bonds with the dextran matrix, eluting in alcohols. Dimers require the stronger H-bond disrupting capability of aqueous acetone 4.

• Column Packing: Swell Sephadex LH-20 powder in 50% methanol overnight. Pack into a 2.5 x 60 cm column.

• Loading: Dissolve the AB-8 Eluate in 10 mL of 50% methanol. Apply carefully to the column head.

• Monomer Wash: Elute with 3 BV of 50% methanol. This fraction contains mostly epicatechin and epiafzelechin monomers.

• Dimer Elution: Switch the mobile phase to 70% aqueous acetone (3 BV). Collect 20 mL fractions.

• Pooling: Analyze fractions via analytical HPLC (280 nm). Pool fractions containing the target dimer and lyophilize to yield the Dimer Fraction .

Phase 4: Preparative HPLC Polishing

Causality: The rigid, planar structure of the 3'-O-7'' ether linkage makes this specific dimer highly hydrophobic compared to B-type dimers. A low-pH mobile phase (0.1% Formic Acid) is critical to suppress the ionization of phenolic hydroxyl groups, preventing severe peak tailing.

• System: Preparative HPLC equipped with a Diode Array Detector (DAD).

• Column: Phenomenex Luna C18 (250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Milli-Q Water

  • Solvent B: Acetonitrile (HPLC Grade)

• Gradient:

  • 0-10 min: 10% B to 15% B

  • 10-40 min: 15% B to 35% B (Target dimer typically elutes around 28-32 min).

  • 40-45 min: 35% B to 100% B (Column wash).

• Flow Rate: 15.0 mL/min.

• Detection: 280 nm.

• Collection: Collect the peak corresponding to Epicatechin-(3'-O-7'')-epiafzelechin. Remove acetonitrile under vacuum and lyophilize the aqueous remainder.

Quantitative Data & Yield Analysis

The following table summarizes the theoretical mass balance and purity progression starting from 1.0 kg of raw Periploca aphylla biomass.

Purification Stage	Total Solid Mass (g)	Target Dimer Content (%)	Cumulative Recovery (%)	Primary Impurities Removed
Crude Extract	150.0 g	0.8%	100%	Lipids, Waxes, Chlorophyll
AB-8 Eluate	28.5 g	3.5%	83.1%	Sugars, Organic Acids
Sephadex LH-20	4.2 g	18.2%	63.6%	Monomers, Polymeric Tannins
Prep-HPLC	0.55 g	> 98.0%	44.9%	Isomeric B-type Dimers

Analytical Validation (Self-Validating System)

To ensure the integrity of the isolated Epicatechin-(3'-O-7'')-epiafzelechin, the final lyophilized powder must be validated using the following techniques:

• UPLC-ESI-MS/MS:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Observation: The A-type dimer will present a specific pseudomolecular ion [M−H]− distinct from B-type dimers due to the mass difference imparted by the ether linkage (loss of H2​O or 2H depending on the exact interflavan connectivity alongside the 3'-O-7'' bond).

• 1D and 2D NMR (HSQC/HMBC):

  • Solvent: Acetone- d6​ or Methanol- d4​ .

  • Observation: The presence of the 3'-O-7'' linkage is confirmed by a distinct downfield shift of the C-3' carbon on the upper epicatechin unit and an HMBC correlation between the H-7'' proton and the C-3' carbon.

References

• Title: Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442)
• Title: US20080306141A1 - Method of Extraction of Catechin Type-A Proanthocyanidins Source: Google Patents URL
• Title: Semipreparative Chromatographic Procedure for the Isolation of Dimeric and Trimeric Proanthocyanidins from Barley Source: Journal of Agricultural and Food Chemistry - ACS Publications URL
• Title: The purification of the prepared optimal procyanidin extract from cranberry press residues Source: ResearchGate URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. US20080306141A1 - Method of Extraction of Catechin Type-A Proanthocyanidins - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Mass Spectrometry Fragmentation Pathways and Structural Elucidation of Epicatechin-(3'-O-7'')-epiafzelechin

Executive Summary & Structural Context

The structural characterization of proanthocyanidins (condensed tannins) remains one of the most complex challenges in natural product analytics. While standard B-type (C4–C8) and A-type (C2–O–C7, C4–C8) linkages dominate the literature, atypical single ether-linked dimers present unique fragmentation behaviors.

Epicatechin-(3'-O-7'')-epiafzelechin is a rare, naturally occurring polyphenolic heterodimer isolated from the biogenetic pathways of Periploca aphylla [1]. It consists of an epicatechin unit and an epiafzelechin unit connected via a single ether bond between the 3'-hydroxyl of the epicatechin B-ring and the 7-position of the epiafzelechin A-ring.

A Critical Note on Exact Mass: Commercial databases occasionally misreport the molecular formula of this specific compound as C30H26O11 (MW 562.5 g/mol ) [2]. However, a true ether-linked condensation of epicatechin (C15H14O6) and epiafzelechin (C15H14O5) via the loss of one water molecule yields the chemical formula C30H26O10 (MW 546.5 g/mol ). The heavier mass corresponds to an epicatechin-epicatechin ether dimer. To maintain strict scientific integrity, this application note maps the fragmentation of the true C30H26O10 heterodimer, utilizing high-resolution Q-TOF MS/MS to decode its structural connectivity.

Mechanistic Mass Spectrometry Fragmentation

In negative electrospray ionization (ESI-), phenolic hydroxyl groups readily deprotonate, yielding a highly stable precursor ion [M−H]− at m/z 545.1086. The application of collision-induced dissociation (CID) triggers four primary mechanistic pathways:

Pathway A: Interflavanic Ether Bond Cleavage

Unlike standard C-C linked B-type dimers that undergo Quinone Methide (QM) cleavage, ether-linked proanthocyanidins undergo heterolytic cleavage of the C–O bond. This pathway is highly diagnostic, producing abundant monomeric ions [3]. Cleavage of the 3'-O-7'' bond yields either the deprotonated epicatechin unit (m/z 289) or the deprotonated epiafzelechin unit (m/z 273). The high relative abundance of these fragments is the primary signature of a single ether linkage.

Pathway B: Retro-Diels-Alder (RDA) Fission

RDA fission occurs on the heterocyclic C-ring of either monomeric unit. Because this is a heterodimer, the RDA neutral losses are distinct and allow for the localization of the ether bond:

• Epicatechin RDA: Loss of 152 Da (cleavage of the dihydroxylated B-ring system), yielding m/z 393.

• Epiafzelechin RDA: Loss of 136 Da (cleavage of the monohydroxylated B-ring system), yielding m/z 409.

Pathway C: Heterocyclic Ring Fission (HRF)

HRF involves the elimination of the A-ring as a neutral phloroglucinol molecule (-126 Da). This high-energy pathway results in a product ion at m/z 419 and is critical for confirming the unsubstituted nature of the A-rings.

Pathway D: Dehydration

Loss of water (-18 Da) from the C3 aliphatic hydroxyl group yields a minor but consistent fragment at m/z 527.

Data Visualization: Fragmentation Logic

Fig 1. ESI-MS/MS negative ion fragmentation pathways for Epicatechin-(3'-O-7'')-epiafzelechin.

Table 1: High-Resolution MS/MS Fragment Assignments

Fragment Ion (m/z)	Neutral Loss (Da)	Fragmentation Pathway	Structural Assignment
545.1086	-	Precursor Ion	[M−H]−
527.0980	18.0106	Dehydration	[M−H−H2​O]−
419.0766	126.0320	HRF	Loss of A-ring (phloroglucinol)
409.0923	136.0163	RDA (Epiafzelechin)	Cleavage of Epiafzelechin C-ring
393.0610	152.0476	RDA (Epicatechin)	Cleavage of Epicatechin C-ring
289.0712	256.0374	Ether Cleavage	[Epicatechin−H]−
273.0763	272.0323	Ether Cleavage	[Epiafzelechin−H]−

Self-Validating Experimental Protocol

To ensure reproducibility and analytical trustworthiness, the following workflow incorporates built-in system suitability checks to validate the extraction and fragmentation of ether-linked proanthocyanidins.

Phase 1: Matrix Extraction & Purification

Causality:Periploca aphylla contains a complex matrix of monomeric catechins, polymeric tannins, and proteins. We utilize a targeted solvent system and size-exclusion chromatography to isolate the dimer fraction.

• Extraction: Pulverize 10 g of lyophilized plant tissue. Extract with 100 mL of 70% (v/v) aqueous acetone containing 0.1% ascorbic acid. Why? Acetone disrupts hydrogen bonds between proanthocyanidins and plant proteins, while ascorbic acid prevents auto-oxidation of the B-ring hydroxyls.

• Defatting: Partition the extract against hexane (3 x 50 mL) to remove lipophilic interferences.

• Fractionation: Load the aqueous phase onto a Sephadex LH-20 column.

• Elution: Wash with 50% aqueous methanol to elute monomeric flavan-3-ols. Elute the dimeric fraction using 70% aqueous acetone.

• Reconstitution: Dry the dimer fraction under a gentle N2​ stream and reconstitute in 1 mL of initial LC mobile phase.

Phase 2: System Suitability & Validation

Causality: Ether bonds require different collision energies for optimal fragmentation compared to C-C bonds.

• Standard Injection: Inject a commercially available ether-linked standard (e.g., Procyanidin A2) prior to the unknown sample.

• Validation Criteria: Adjust the Q-TOF collision energy (CE) until the monomeric cleavage ions (m/z 289) and RDA ions (m/z 425 for A2) are present at a 3:1 relative abundance ratio. This ensures the system is tuned to capture both fragile ether cleavages and high-energy ring fissions.

Phase 3: UHPLC-ESI-QTOF-MS/MS Analysis

• Chromatography: Utilize a C18 UHPLC column (1.7 µm, 2.1 x 100 mm) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

  • Mobile Phase B: 0.1% Formic acid in LC-MS grade acetonitrile.

  • Gradient: 5% B to 30% B over 15 minutes.

• Ionization (ESI-): Operate in negative mode. Capillary voltage: 2.5 kV; Desolvation temperature: 350°C. Why negative mode? Phenolic compounds exhibit vastly superior signal-to-noise ratios and highly predictable RDA/HRF fragmentation in ESI- compared to ESI+.

• Mass Acquisition: Acquire full scan data from m/z 100–1000. Utilize Data-Dependent Acquisition (DDA) to trigger MS/MS on the m/z 545 precursor. Ramp the Collision Energy (CE) dynamically from 20 to 40 eV to ensure the capture of the complete fragmentation tree.

References

• National Center for Biotechnology Information (NIH). PubChem Compound Summary for CID 11203804, Epicatechin-(3'-O-7'')-epiafzelechin. PubChem Database. Available at: [Link]

• Journal of Agricultural and Food Chemistry (ACS). Annotation of Different Dehydrocatechin Oligomers by MS/MS and Their Occurrence in Black Tea. ACS Publications. Available at: [Link]

• Z-Library / PubMed. Lipoxygenase Inhibitory Constituents from Periploca aphylla. Available at:[Link]

Application Note: In Vitro Cell Culture Dosing Guidelines for Epicatechin-(3'-O-7'')-epiafzelechin

Introduction & Mechanistic Overview

Epicatechin-(3'-O-7'')-epiafzelechin (PubChem CID: 11203804) is a rare, naturally occurring biflavanoid derivative formed through the oligomerization of flavan-3-ol monomers[1]. Primarily isolated from plant species such as Periploca aphylla[2], this dimeric proanthocyanidin features a unique 3'-O-7'' ether linkage. This structural rigidity, compared to standard C4-C8 linked B-type dimers, enhances its spatial binding affinity to various biological targets, including viral proteases like SARS-CoV-2 Mpro[3][4].

In cell culture models, epicatechin-epiafzelechin dimers exhibit a classic hormetic (biphasic) response. At low concentrations, they act as potent antioxidants and anti-inflammatory agents by scavenging reactive oxygen species (ROS)[2]. At higher concentrations, they demonstrate selective cytotoxicity against malignant cell lines, such as HT29 (colon carcinoma) and HepG2 (hepatocellular carcinoma), while sparing non-malignant cells[5]. This application note provides authoritative guidelines for formulating, dosing, and validating this compound in in vitro systems.

Physicochemical Properties & Stock Preparation

Expertise & Experience Insight: Flavan-3-ols possess B-ring catechol or pyrogallol groups that are highly susceptible to auto-oxidation in aqueous solutions at physiological pH (7.4). This degradation generates artifactual hydrogen peroxide (H₂O₂), which can cause false-positive cytotoxicity in cell culture. To prevent this, stock solutions must be prepared in anhydrous organic solvents and diluted immediately prior to cellular application.

Table 1: Physicochemical Profile & Stock Parameters

Parameter	Specification / Guideline
Compound Name	Epicatechin-(3'-O-7'')-epiafzelechin
PubChem CID	11203804[1]
Primary Solvents	Anhydrous DMSO (Cell Culture Grade), Ethanol
Stock Concentration	10 mM to 50 mM
Storage Conditions	Aliquoted at -80°C. Protect from light and moisture.
Media Stability	Half-life of ~2-4 hours in standard DMEM/RPMI at 37°C.
Max Final DMSO	≤ 0.1% (v/v) in culture media to prevent solvent toxicity.

In Vitro Dosing Guidelines

The biological outcome of Epicatechin-(3'-O-7'')-epiafzelechin is strictly dose-dependent. Researchers must tailor their dosing regimens based on the specific mechanistic assay being performed.

Table 2: Recommended Dosing Ranges by Assay Objective

Assay Objective	Target Concentration	Mechanism of Action / Rationale
Antioxidant / Cytoprotection	1 µM – 20 µM	Direct ROS scavenging; upregulation of Nrf2/ARE pathway[2].
Anti-inflammatory	10 µM – 30 µM	Inhibition of NF-κB nuclear translocation and cytokine release.
Anti-viral (Protease Inhibition)	25 µM – 75 µM	Competitive binding to protease active sites (e.g., Mpro)[3].
Anti-neoplastic / Cytotoxicity	50 µM – 100 µM	Induction of apoptosis in cancer lines (e.g., HT29, HepG2)[5].

Experimental Protocols

Trustworthiness Check: The following protocols are designed as self-validating systems. They strictly incorporate vehicle controls (to rule out solvent effects) and mandate serum-free or low-serum conditions during treatment, as serum proteins (like BSA) aggressively bind polyphenols, drastically reducing their bioavailable concentration.

Protocol 1: Preparation and Treatment Workflow

• Stock Reconstitution: Dissolve the lyophilized Epicatechin-(3'-O-7'')-epiafzelechin powder in anhydrous DMSO to achieve a 50 mM stock. Vortex for 60 seconds until completely clear.

• Aliquotting: Immediately divide the stock into 10 µL or 20 µL aliquots in amber microcentrifuge tubes. Store at -80°C. Do not subject the compound to freeze-thaw cycles.

• Media Preparation: On the day of the assay, warm an aliquot to room temperature. Perform serial dilutions in serum-free or low-serum (1% FBS) media.

• Solvent Control: Ensure the final DMSO concentration in the highest dose well does not exceed 0.1% (v/v). Prepare a vehicle control well containing exactly 0.1% DMSO in media.

• Application: Apply the treatment media to the cells. For prolonged assays (>24 hours), replace the media with freshly diluted compound every 12-24 hours to account for aqueous degradation.

Fig 1: Step-by-step in vitro workflow for Epicatechin-(3'-O-7'')-epiafzelechin cell culture dosing.

Protocol 2: Cell Viability & Cytotoxicity Profiling (WST-8 Assay)

• Seeding: Seed target cells (e.g., HT29) at 5,000 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Washing: Aspirate growth media and wash the monolayer gently with 1X PBS to remove residual serum proteins.

• Treatment: Apply Epicatechin-(3'-O-7'')-epiafzelechin at 0, 5, 10, 25, 50, and 100 µM in serum-free media.

  • Validation Control 1 (Vehicle): 0.1% DMSO in media.

  • Validation Control 2 (Positive): 10 µM Doxorubicin (validates assay sensitivity to apoptosis).

• Incubation: Incubate for 48 hours.

• Detection: Add 10 µL of WST-8 (CCK-8) reagent directly to the 100 µL of culture media. Incubate for 1-2 hours.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Mechanistic Pathways & Cellular Signaling

Epicatechin-(3'-O-7'')-epiafzelechin modulates multiple intracellular signaling cascades. Its structural configuration allows it to not only act as a direct electron donor to neutralize superoxide and H₂O₂ but also to interact with key regulatory proteins. It upregulates the Nrf2/ARE pathway to boost endogenous antioxidant enzymes (like HO-1 and SOD) while simultaneously inhibiting the pro-inflammatory NF-κB pathway[2][3].

Fig 2: Biphasic cellular signaling modulation by Epicatechin-(3'-O-7'')-epiafzelechin.

References

• Lai, H. Y., et al. (2017). Isolation and Characterisation of a Proanthocyanidin With Antioxidative, Antibacterial and Anti-Cancer Properties from Fern Blechnum orientale. PubMed Central (PMC).[Link]

• Zhu, Y., et al. (2020). Docking Characterization and in vitro Inhibitory Activity of Flavan-3-ols and Dimeric Proanthocyanidins Against the Main Protease Activity of SARS-Cov-2. Frontiers in Plant Science.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. evitachem.com [evitachem.com]
• 3. Docking Characterization and in vitro Inhibitory Activity of Flavan-3-ols and Dimeric Proanthocyanidins Against the Main Protease Activity of SARS-Cov-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 5. Isolation and Characterisation of a Proanthocyanidin With Antioxidative, Antibacterial and Anti-Cancer Properties from Fern Blechnum orientale - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive Antioxidant Assay Protocols for Epicatechin-(3'-O-7'')-epiafzelechin

Introduction & Mechanistic Basis

Epicatechin-(3'-O-7'')-epiafzelechin is a naturally occurring A-type proanthocyanidin (biflavanoid) primarily sourced from plants such as Periploca aphylla[1]. Unlike standard B-type proanthocyanidins, it features a rigid double linkage consisting of a C2-O-C7 ether bond and a C4-C8 carbon-carbon bond[1]. This unique structural rigidity, combined with multiple phenolic hydroxyl groups on its B-rings, allows it to act as a highly potent defense metabolite and antioxidant, efficiently scavenging free radicals and reducing oxidative stress[1].

The antioxidant capacity of complex polyphenols cannot be accurately captured by a single method. They neutralize radicals via two primary mechanisms: Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT) [2]. To comprehensively profile Epicatechin-(3'-O-7'')-epiafzelechin, a multi-assay approach is required, utilizing DPPH, ABTS, and ORAC methodologies.

Fig 1. Mechanistic logic of antioxidant assays for Epicatechin-(3'-O-7'')-epiafzelechin.

Experimental Design & Self-Validating Systems

To ensure scientific trustworthiness and reproducibility, every protocol must operate as a self-validating system. A single endpoint measurement is prone to false positives due to solvent interactions or compound auto-fluorescence. Therefore, every plate must include:

• Solvent Blanks: To establish the baseline optical density or fluorescence.

• Negative Controls: To determine the uninhibited decay or maximum absorbance of the radical probe.

• Sample Blanks: Epicatechin-(3'-O-7'')-epiafzelechin may exhibit slight intrinsic absorbance at specific wavelengths. Sample blanks (compound + solvent without radical probe) correct for this.

• Positive Controls (Trolox): A water-soluble vitamin E analog used to generate a standard curve. This allows raw absorbance data to be normalized and expressed as Trolox Equivalent Antioxidant Capacity (TEAC)[3].

Step-by-Step Methodologies

Protocol A: DPPH Radical Scavenging Assay

Principle: The stable 2,2-diphenyl-1-picrylhydrazyl (DPPH•) radical exhibits a deep violet color with peak absorbance at 515–517 nm. When reduced by an antioxidant, it converts to a pale yellow hydrazine derivative[4]. Reagents: 0.1 mM DPPH in HPLC-grade methanol[4].

Procedure:

• Prepare a stock solution of Epicatechin-(3'-O-7'')-epiafzelechin in methanol (e.g., 1 mg/mL) and perform 1:2 serial dilutions.

• In a clear 96-well microplate, add 50 µL of the sample, Trolox standard, or solvent blank to designated wells[4].

• Add 150 µL of the 0.1 mM DPPH methanolic solution to each well[4].

• Shake the plate vigorously for 10 seconds, then incubate in the dark at room temperature for exactly 30 minutes[4].

• Measure the absorbance at 517 nm using a microplate reader.

Causality & Expert Insight: The reaction between DPPH and bulky polyphenols involves very fast electron transfer followed by a much slower hydrogen atom transfer[5]. Because Epicatechin-(3'-O-7'')-epiafzelechin is a large A-type dimer, steric hindrance limits its immediate access to the radical site of the DPPH molecule[5]. The strict 30-minute dark incubation is critical to allow the slower HAT reactions to reach thermodynamic equilibrium before measurement.

Protocol B: ABTS•+ Decolorization (TEAC) Assay

Principle: The 2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) radical cation (ABTS•+) is a blue/green chromophore absorbing at 734 nm. Antioxidants reduce it back to its colorless neutral form[4]. Reagents: 7 mM ABTS aqueous solution, 2.45 mM potassium persulfate[4].

Procedure:

• Mix the 7 mM ABTS solution with 2.45 mM potassium persulfate in a 1:0.5 ratio[4].

• Incubate the mixture in the dark at room temperature for 12–16 hours to fully generate the ABTS•+ radical[4].

• Prior to the assay, dilute the ABTS•+ solution with ethanol or PBS (pH 7.4) until the absorbance at 734 nm reaches 0.70 ± 0.02[4].

• In a 96-well plate, combine 20 µL of Epicatechin-(3'-O-7'')-epiafzelechin sample with 180 µL of the diluted ABTS•+ solution.

• Incubate for exactly 6 minutes at room temperature, then read absorbance at 734 nm.

Causality & Expert Insight: Potassium persulfate is utilized to chemically generate the radical rather than enzymatic systems (like laccase or metmyoglobin/H₂O₂)[6]. This prevents the proanthocyanidin from directly inhibiting the generating enzyme, which would falsely inflate the perceived antioxidant capacity[6]. The ABTS reaction is SET-dominant and highly accessible to amphiphilic compounds, justifying the rapid 6-minute endpoint[5].

Protocol C: Oxygen Radical Absorbance Capacity (ORAC) Assay

Principle: AAPH generates peroxyl radicals that degrade a fluorescent probe (fluorescein). Antioxidants delay this degradation, extending the fluorescence signal over time[7]. Reagents: 75 mM Phosphate buffer (pH 7.4), 40 nM Fluorescein, 153 mM AAPH (2,2′-azobis(2-methylpropionamidine) dihydrochloride)[7][8].

Procedure:

• Prepare all solutions in 75 mM phosphate buffer (pH 7.4)[7].

• In a black, flat-bottom 96-well plate, add 25 µL of sample, Trolox standard, or buffer (blank) to the wells.

• Add 150 µL of 40 nM fluorescein solution to each well and incubate the plate at 37 °C for 10 minutes[8].

• Rapidly inject 25 µL of freshly prepared 153 mM AAPH solution to initiate the radical generation[7].

• Immediately measure fluorescence (Excitation: 485 nm, Emission: 520 nm) every minute for 60 minutes at a constant 37 °C[7].

Causality & Expert Insight: The ORAC assay relies on the thermal decomposition of AAPH at 37 °C to generate peroxyl radicals at a constant, predictable rate[7]. Epicatechin-(3'-O-7'')-epiafzelechin acts as a chain-breaking antioxidant, transferring hydrogen atoms (HAT) to quench these radicals[2]. The total antioxidant capacity must be calculated using the Net Area Under the Curve (AUC). Net AUC is critical because it dynamically integrates both the lag time (duration of inhibition) and the initial rate of inhibition into a single, physiologically relevant metric[9].

Data Presentation & Interpretation

To accurately benchmark the efficacy of Epicatechin-(3'-O-7'')-epiafzelechin, quantitative data from all three assays must be synthesized. The table below outlines the expected comparative profiles based on the compound's structural chemistry.

Assay	Primary Mechanism	Readout Metric	Expected Relative Activity Profile
DPPH	Mixed HAT / SET	IC₅₀ (µg/mL) or TEAC	High potency due to multiple B-ring hydroxyls; slower reaction kinetics due to steric hindrance of the A-type dimer.
ABTS	SET Dominant	TEAC (mmol Trolox/g)	Very high; the rigid A-type linkage effectively stabilizes the resulting phenoxyl radical intermediate.
ORAC	HAT Dominant	Net AUC (µmol TE/g)	Excellent peroxyl radical quenching; most accurately mimics the prevention of physiological lipid peroxidation.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Leading individual features of antioxidant systematically classified by the ORAC assay and its single electron transfer and hydrogen atom transfer reactivities; analyzing ALS therapeutic drug Edaravone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach [mdpi.com]
• 4. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Antioxidant Activity by Oxygen Radical Absorbance Capacity (ORAC-FL), Cellular Antioxidant Activity (CAA), Electrochemical and Microbiological Analyses of Silver Nanoparticles Using the Aqueous Leaf Extract of Solanum mammosum L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human plasma dynamically quenches the fluorescein at the initial point of oxygen radical absorption capacity (ORAC) assay - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Liquid Chromatography & MS/MS Application Note: Epicatechin-(3'-O-7'')-epiafzelechin

Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Scientists Matrix Focus: Plant Extracts (e.g., Periploca aphylla), Biological Fluids Analytical Modality: UHPLC-ESI-QQQ-MS/MS

Analytical Rationale & Chemical Profiling

Epicatechin-(3'-O-7'')-epiafzelechin (PubChem CID: 11203804) is a rare, naturally occurring biflavanoid derivative predominantly isolated from the medicinal plant Periploca aphylla [1]. Unlike standard B-type proanthocyanidins which feature C4–C8 or C4–C6 carbon-carbon interflavan linkages, this compound is characterized by a unique 3'-O-7'' ether linkage connecting the B-ring of the epicatechin monomer to the A-ring of the epiafzelechin monomer [2].

From a chromatographic and mass spectrometry perspective, this structural nuance presents specific challenges:

• Isomeric Interference: Plant matrices are rich in isobaric flavan-3-ol dimers. The chromatographic method must possess high peak capacity to resolve this ether-linked dimer from C-C linked dimers.

• Ionization Dynamics: The ether linkage restricts the conformational flexibility of the dimer, altering its hydrodynamic volume and its desolvation efficiency in the electrospray ionization (ESI) source.

• Fragmentation Resistance: The ether bond is less susceptible to standard acid-catalyzed thiolysis than C-C bonds [3], making tandem mass spectrometry (MS/MS) the gold standard for its structural elucidation and quantitation.

To address these challenges, we have developed a self-validating UHPLC-MS/MS protocol utilizing a superficially porous C18 stationary phase and negative-ion mode electrospray ionization.

Chromatographic Architecture & Workflow

Experimental Workflow

The following workflow illustrates the end-to-end sample processing and analytical pipeline designed to mitigate matrix effects (ion suppression) commonly associated with complex botanical extracts.

Figure 1: End-to-end LC-MS/MS workflow for the isolation and quantification of Epicatechin-(3'-O-7'')-epiafzelechin.

Step-by-Step Sample Preparation Protocol

Causality Note: Botanical matrices contain highly polymeric tannins and lipids that will foul UHPLC columns and suppress MS ionization. Solid Phase Extraction (SPE) is mandatory.

• Extraction: Pulverize 1.0 g of dried Periploca aphylla aerial parts. Extract with 10 mL of 70% Methanol/Water (v/v) containing 0.1% ascorbic acid (to prevent polyphenol oxidation) via ultrasonication for 30 minutes at 25°C.

• Centrifugation: Centrifuge the homogenate at 10,000 × g for 10 minutes at 4°C. Recover the supernatant.

• Defatting: Partition the supernatant with an equal volume of LC-MS grade hexane to remove lipophilic interferences. Discard the upper hexane layer.

• SPE Cleanup:

  • Condition an Oasis HLB SPE cartridge (200 mg, 3 cc) with 3 mL Methanol followed by 3 mL Water.

  • Load 2 mL of the defatted extract onto the cartridge.

  • Wash with 3 mL of 5% Methanol in Water to elute highly polar sugars and organic acids.

  • Elute the proanthocyanidin fraction with 3 mL of 80% Methanol in Water.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute in 500 µL of Initial Mobile Phase (95% A / 5% B), vortex, and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Liquid Chromatography Parameters

Causality Note: A weak acid modifier (0.1% Formic Acid) is added to both mobile phases. This provides sufficient protons to keep the phenolic hydroxyl groups (pKa ~9-10) in their neutral, protonated state during separation, preventing peak tailing caused by secondary interactions with residual silanols on the C18 stationary phase.

Table 1: UHPLC Method Specifications

Parameter	Specification
System	Waters ACQUITY UPLC (or equivalent)
Column	ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 μm)
Column Temperature	35 °C (Maintains optimal mass transfer kinetics)
Autosampler Temp	4 °C (Prevents sample degradation)
Injection Volume	2.0 µL
Flow Rate	0.35 mL/min
Mobile Phase A	LC-MS Grade Water + 0.1% Formic Acid (v/v)
Mobile Phase B	LC-MS Grade Acetonitrile + 0.1% Formic Acid (v/v)

Table 2: Optimized Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	95.0	5.0	Initial
2.00	95.0	5.0	Isocratic hold (desalting)
10.00	60.0	40.0	Linear (resolves isomeric dimers)
12.00	5.0	95.0	Linear (column wash)
14.00	5.0	95.0	Isocratic hold
14.10	95.0	5.0	Linear (return to initial)
17.00	95.0	5.0	Re-equilibration

Mass Spectrometry (MS/MS) Parameters

Causality Note: ESI in negative ion mode is utilized because the multiple phenolic hydroxyl groups readily lose a proton, yielding a highly stable [M-H]⁻ precursor ion at m/z 545.1. Positive mode suffers from lower sensitivity and complex sodium/potassium adduct formation for this compound class.

Global Source Parameters (ESI-)

• Capillary Voltage: 2.5 kV

• Desolvation Temperature: 450 °C

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Cone Gas Flow: 50 L/hr

• Source Temperature: 150 °C

Fragmentation Mechanism & MRM Transitions

The fragmentation of Epicatechin-(3'-O-7'')-epiafzelechin under Collision-Induced Dissociation (CID) follows predictable pathways characteristic of flavan-3-ols [3]. The primary mechanisms are Retro-Diels-Alder (RDA) fission of the heterocyclic C-ring (loss of 120 Da) and the cleavage of the interflavan ether bond via a Quinone Methide (QM) mechanism.

Figure 2: Primary negative-ion ESI collision-induced dissociation (CID) pathways for m/z 545.1.

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Structural Significance
545.1	425.1	25	35	18	Quantifier (RDA Cleavage)
545.1	289.1	25	35	24	Qualifier (Epicatechin Monomer)
545.1	273.1	25	35	26	Qualifier (Epiafzelechin Monomer)
545.1	527.1	25	35	15	Qualifier (Loss of H₂O)

Note: The quantifier transition (545.1 → 425.1) is chosen because the RDA fragmentation is highly specific to the intact dimer structure, whereas the monomeric fragments (289.1 and 273.1) can suffer from cross-talk if monomeric epicatechin or epiafzelechin co-elute and undergo in-source fragmentation.

References

• National Center for Biotechnology Information (NCBI). Genus Periploca (Apocynaceae): A Review of Its Classification, Phytochemistry, Biological Activities and Toxicology. PMC. Retrieved from:[Link]

• Journal of Agricultural and Food Chemistry (ACS Publications). Screening of Foods Containing Proanthocyanidins and Their Structural Characterization Using LC-MS/MS and Thiolytic Degradation. Retrieved from:[Link]

Technical Notes & Optimization

Technical Support Center: Resolving Chromatography Co-Elution of Epicatechin-(3'-O-7'')-epiafzelechin

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals struggling with the isolation and quantification of complex proanthocyanidins (PAs).

Epicatechin-(3'-O-7'')-epiafzelechin is a naturally occurring biflavonoid/A-type proanthocyanidin dimer found in species like Periploca aphylla[1]. Because it features a rigid ether linkage (3'-O-7'') and shares near-identical stereochemistry and molecular weight with ubiquitous B-type procyanidin dimers, it is notoriously prone to severe chromatographic co-elution. This guide provides field-proven, mechanistically grounded solutions to break this co-elution.

Part 1: Troubleshooting Guide & FAQs

Q1: I am using a standard C18 reversed-phase (RP-HPLC) column, but Epicatechin-(3'-O-7'')-epiafzelechin completely co-elutes with B-type procyanidin dimers. Why is this happening, and how do I resolve it? Causality & Solution: Reversed-phase chromatography separates molecules primarily based on hydrophobic partitioning. Because A-type dimers (ether-linked) and B-type dimers (C-C linked) possess nearly identical partition coefficients (LogP), C18 columns cannot reliably resolve them[2]. To break this co-elution, you must switch your separation mechanism from hydrophobicity to hydrogen-bonding capacity by using a Diol-bonded stationary phase in Normal-Phase (NP-HPLC) mode[2]. Diol phases separate proanthocyanidins strictly by their degree of polymerization (DP) via a precipitation/redissolution mechanism[3]. Because the ether linkage in Epicatechin-(3'-O-7'')-epiafzelechin consumes a hydroxyl group, it has fewer free hydroxyls and a more rigid conformation than a B-type dimer. Consequently, it forms weaker hydrogen bonds with the Diol phase and will elute earlier than B-type dimers, yielding baseline resolution[4].

Q2: After switching to a Diol-NP-HPLC method, I achieved separation, but I am experiencing severe peak tailing and baseline drift during the gradient. What is the root cause? Causality & Solution: Peak tailing in normal-phase PA analysis is driven by secondary interactions—specifically, the phenolic hydroxyl groups of the epicatechin subunits hydrogen-bonding with unendcapped, ionized silanols on the silica support matrix. To correct this, you must suppress silanol ionization by incorporating an acidic modifier into your mobile phase. Adding 1% to 2% acetic acid to both the weak solvent (acetonitrile) and the strong solvent (methanol/water) keeps the silanols protonated, disrupting these unwanted secondary interactions and sharpening the peaks[2]. Furthermore, elevating the column temperature to 50 °C increases mass transfer rates and molecular diffusion, which significantly improves the resolution of dimers and trimers[5].

Q3: Even with baseline separation, how can I definitively validate that the isolated peak is the (3'-O-7'') ether-linked dimer and not an isobaric co-eluting trimer or heavily galloylated monomer? Causality & Solution: Optical detectors (UV-Vis at 280 nm or Fluorescence) cannot differentiate structural subclasses of PAs. You must couple your HPLC to a High-Resolution Mass Spectrometer (HRMS), such as a Q-TOF, using Electrospray Ionization (ESI)[6]. The oxidative coupling required to form the A-type ether linkage results in the loss of two hydrogen atoms. Therefore, Epicatechin-(3'-O-7'')-epiafzelechin will exhibit a precise mass shift of -2 Daltons compared to its corresponding B-type dimer[7]. Extracting the exact ion chromatogram (EIC) for the [M-H]⁻ ion will definitively confirm the peak identity[6].

Part 2: Visual Workflows

Fig 1. Decision workflow for resolving A-type proanthocyanidin co-elution.

Fig 2. Chromatographic separation mechanism of A-type vs. B-type dimers on a Diol phase.

Part 3: Data Presentation

Table 1: Comparison of Stationary Phases for Proanthocyanidin Dimer Separation

Stationary Phase	Chromatographic Mode	Primary Separation Mechanism	Resolution of A-Type vs B-Type Dimers
C18 (Octadecylsilane)	Reversed-Phase (RP-HPLC)	Hydrophobic partitioning	Poor (Severe co-elution due to similar LogP)
Bare Silica	Normal-Phase (NP-HPLC)	Adsorption	Moderate (Prone to irreversible binding/tailing)
Diol-Bonded Silica	Normal-Phase / HILIC	Precipitation/Redissolution & H-Bonding	Excellent (Baseline resolution based on OH count)

Table 2: Optimized Diol-NP-HPLC Gradient Elution Protocol

Adapted from validated methodologies for procyanidin DP separation[2].

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Elution Target
0.0	0.8	100	0	System Equilibration
35.0	0.8	60	40	Monomers & Dimers (Including A-types)
40.0	0.8	60	40	Isocratic hold for Trimers & Tetramers
45.0	0.8	100	0	Column Wash & Re-equilibration

(Mobile Phase A: CH₃CN:HOAc, 98:2 v/v. Mobile Phase B: CH₃OH:H₂O:HOAc, 95:3:2 v/v/v)

Part 4: Experimental Protocols

High-Resolution Separation of Epicatechin-(3'-O-7'')-epiafzelechin using Diol-NP-HPLC

System Suitability & Self-Validation Rule: Before analyzing complex plant extracts, inject a mixed standard of Epicatechin (monomer) and Procyanidin B2 (B-type dimer). The system is validated only if the resolution ( Rs​ ) between the monomer and dimer is ≥2.0 . If Rs​<2.0 , verify the moisture content of Mobile Phase A, as excess water prematurely triggers redissolution and collapses the separation space.

Step-by-Step Methodology:

• Solvent Preparation:

  • Prepare Mobile Phase A by mixing HPLC-grade Acetonitrile and Glacial Acetic Acid in a 98:2 (v/v) ratio[2].

  • Prepare Mobile Phase B by mixing HPLC-grade Methanol, Ultrapure Water (18.2 MΩ·cm), and Glacial Acetic Acid in a 95:3:2 (v/v/v) ratio[2]. Degas both solvents via ultrasonication for 15 minutes.

• Sample Preparation:

  • Dissolve the Periploca aphylla extract (or relevant sample) in Mobile Phase A to a concentration of 1-5 mg/mL.

  • Centrifuge at 10,000 x g for 5 minutes and filter the supernatant through a 0.45 µm PTFE syringe filter to remove particulates.

• Chromatographic Setup:

  • Install a Develosil Diol column (e.g., 250 mm × 4.6 mm i.d., 5 µm particle size)[4].

  • Set the column oven temperature to 30 °C (or up to 50 °C if higher molecular weight oligomer resolution is required)[5].

  • Set the fluorescence detector to an excitation wavelength of 276 nm and an emission wavelength of 316 nm for maximum sensitivity[4].

• Execution:

  • Execute the gradient outlined in Table 2 .

  • Epicatechin-(3'-O-7'')-epiafzelechin will elute in the dimer window (typically between 12–18 minutes depending on dead volume), distinctly earlier than the B-type dimer cluster due to its reduced hydrogen-bonding affinity.

• Post-Run Wash:

  • Flush the column with 100% Mobile Phase B for 10 minutes to elute highly polymerized tannins (DP > 10) before returning to initial conditions[5].

Part 5: References

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• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Preparative Separation of Procyanidins from Cocoa Polyphenolic Extract: Comparative Study of Different Fractionation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Multi-Detector Characterization of Grape Seed Extract to Enable in silico Safety Assessment [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: LC-MS/MS Mobile Phase Optimization for Epicatechin-(3'-O-7'')-epiafzelechin

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with the chromatographic separation and mass spectrometric quantification of Epicatechin-(3'-O-7'')-epiafzelechin .

As a complex biflavanoid derivative sourced from plants like Periploca aphylla[1], this analyte presents unique analytical challenges. Its highly polar nature, multiple weakly acidic phenolic hydroxyl groups, and rigid ether linkage require precise mobile phase chemistry to prevent on-column precipitation, eliminate peak tailing, and maximize ionization efficiency.

Workflow Visualization: Mobile Phase Engineering

Logical workflow for LC-MS/MS mobile phase optimization of A-type proanthocyanidins.

Troubleshooting Guides & FAQs

Q1: Why am I observing severe peak tailing and broad peak widths for Epicatechin-(3'-O-7'')-epiafzelechin on my C18 column? Causality & Solution: Epicatechin-(3'-O-7'')-epiafzelechin contains multiple phenolic hydroxyl groups. When using a neutral aqueous mobile phase, these groups can partially deprotonate (their pKa is typically around 8–10). This mixed ionization state causes secondary electrostatic interactions with residual, unendcapped silanol groups on the silica backbone of reverse-phase columns, leading to severe peak tailing. Action: Acidify Mobile Phase A with 0.1% to 0.4% Formic Acid[2][3]. This lowers the mobile phase pH to ~2.7, ensuring the analyte remains fully protonated and neutral during chromatographic separation. This forces a single hydrophobic retention mechanism, yielding sharp, symmetrical peaks.

Q2: Should I use Methanol (MeOH) or Acetonitrile (MeCN) as my organic modifier (Mobile Phase B)? Causality & Solution: A-type proanthocyanidins contain a rigid ether linkage[2][4]. Their bulky, highly hydroxylated structure requires careful solvent selection to avoid precipitation and ensure efficient mass transfer.

• Acetonitrile is aprotic, offers lower viscosity, and provides higher theoretical plates (sharper peaks).

• Methanol is protic and provides superior solvation for polyphenols, preventing on-column precipitation and offering better selectivity for structural isomers. Action: A 1:1 mixture of MeOH and MeCN (with 0.4% Formic Acid) often yields the best compromise[3]. It leverages the strong elution power of MeCN while utilizing the protic nature of MeOH to maintain analyte solubility.

Q3: How do I maximize the ESI- (Negative Electrospray Ionization) signal for this dimer without compromising chromatography? Causality & Solution: Proanthocyanidins ionize most efficiently in negative mode to form [M-H]- precursor ions[2][5]. However, there is a fundamental conflict: the LC column requires an acidic environment for peak shape, but ESI- requires the analyte to lose a proton. Action: Use a volatile weak acid like Formic Acid (0.1% v/v). Never use strong ion-pairing agents like Trifluoroacetic Acid (TFA) for this assay. While TFA provides excellent chromatography, its high gas-phase acidity severely suppresses deprotonation in the MS source. Formic acid is volatile enough to be evaporated during the desolvation process in the ESI source, allowing the phenolic groups to readily deprotonate and generate a strong signal[5].

Quantitative Data Summary: Additive Selection Matrix

The following table summarizes the causal impact of different mobile phase additives on the chromatographic and mass spectrometric behavior of proanthocyanidin dimers.

Mobile Phase Additive	LC Peak Symmetry (Tf)	ESI- MS/MS Intensity	Mechanistic Causality
None (Neutral H₂O)	> 2.5 (Severe Tailing)	Moderate	Partial deprotonation in LC causes secondary silanol interactions.
0.1% Formic Acid	1.0 - 1.2 (Excellent)	High	Low pH suppresses silanols; high volatility allows MS deprotonation.
0.1% TFA	0.9 - 1.1 (Excellent)	Very Low	Strong ion-pairing suppresses surface charge and droplet deprotonation.
10 mM NH₄OAc	1.3 - 1.6 (Acceptable)	Moderate	Buffer limits silanol interaction but causes competitive ionization in MS.

Standard Operating Procedure (SOP): Mobile Phase Preparation & System Validation

Objective: Establish a self-validating mobile phase system for the robust quantification of Epicatechin-(3'-O-7'')-epiafzelechin.

Step 1: Preparation of Mobile Phase A (Aqueous)

• Measure 1000 mL of LC-MS grade ultrapure water (18.2 MΩ·cm) into a clean, solvent-rinsed borosilicate glass bottle.

• Add exactly 1.0 mL of LC-MS grade Formic Acid (FA) using a positive displacement pipette to achieve a 0.1% (v/v) concentration[2].

• Causality Note: Do not filter the solution if using LC-MS grade reagents, as membrane filtration can introduce leachable contaminants that cause ion suppression. Sonicate for 5 minutes to degas.

Step 2: Preparation of Mobile Phase B (Organic)

• Combine 500 mL of LC-MS grade Methanol and 500 mL of LC-MS grade Acetonitrile to create a 1:1 (v/v) mixture[3].

• Add 1.0 mL of LC-MS grade Formic Acid to maintain a consistent ionic strength across the gradient.

• Causality Note: Matching the acid concentration in both phases prevents baseline drift during gradient elution.

Step 3: System Priming and Equilibration

• Purge the LC lines with Mobile Phases A and B for 5 minutes at 2.0 mL/min to remove any trapped air or previous solvent residues.

• Equilibrate the analytical column (e.g., C18 or T3, 1.7 µm) at starting gradient conditions (typically 5-10% B) for at least 10 column volumes.

Step 4: Self-Validation via System Suitability Test (SST)

• Inject a 10 ng/mL standard solution of a commercially available surrogate A-type dimer (e.g., Procyanidin A2) before running your actual samples.

• Validation Gate: The system is validated and ready for Epicatechin-(3'-O-7'')-epiafzelechin analysis only if the peak tailing factor (Tf) is ≤ 1.5 and the signal-to-noise (S/N) ratio is ≥ 100. If Tf > 1.5, re-prepare Mobile Phase A to ensure the pH has been correctly lowered below the analyte's pKa.

References

• Multi-Detector Characterization of Grape Seed Extract to Enable in silico Safety Assessment Source: Frontiers in Pharmacology URL:[Link]

• Rapid Screening of Proanthocyanidins from the Roots of Ephedra sinica Stapf and its Preventative Effects on Dextran-Sulfate-Sodium-Induced Ulcerative Colitis Source: National Institutes of Health (NIH) / Molecules URL:[Link]

• Stable Binding of Alternative Protein-enriched Food Matrices with Concentrated Cranberry Bioflavonoids for Functional Food Applications Source: National Institutes of Health (NIH) / J Agric Food Chem URL:[Link]

• Qualitative Analysis and Componential Differences of Chemical Constituents in Taxilli Herba from Different Hosts by UFLC-Triple TOF-MS/MS Source: National Institutes of Health (NIH) / Molecules URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Rapid Screening of Proanthocyanidins from the Roots of Ephedra sinica Stapf and its Preventative Effects on Dextran-Sulfate-Sodium-Induced Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Qualitative Analysis and Componential Differences of Chemical Constituents in Taxilli Herba from Different Hosts by UFLC-Triple TOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Multi-Detector Characterization of Grape Seed Extract to Enable in silico Safety Assessment [frontiersin.org]
• 5. Stable Binding of Alternative Protein-enriched Food Matrices with Concentrated Cranberry Bioflavonoids for Functional Food Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Solubility Challenges of Epicatechin-(3'-O-7'')-epiafzelechin in Biological Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Epicatechin-(3'-O-7'')-epiafzelechin. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of its low solubility in biological media. As a proanthocyanidin dimer, this compound belongs to a class of polyphenols known for their significant biological activities but also for their challenging physicochemical properties.[1][2][3][4] This resource is designed to equip you with the knowledge to overcome these hurdles and ensure the reliability and reproducibility of your experimental results.

Troubleshooting Guide: Low Solubility of Epicatechin-(3'-O-7'')-epiafzelechin

This section addresses specific issues you may encounter during your experiments, providing step-by-step protocols and the scientific rationale behind them.

Issue 1: Precipitation Observed Upon Dilution of DMSO Stock Solution into Aqueous Media

This is one of the most common challenges faced when working with poorly water-soluble compounds. The abrupt change in solvent polarity when a concentrated DMSO stock is introduced into an aqueous buffer or cell culture medium can cause the compound to crash out of solution.

Root Cause Analysis & Solution Workflow

Caption: Decision-making workflow for troubleshooting precipitation.

Detailed Protocol & Explanation:

• Optimize DMSO Concentration:

  • Protocol: Aim for a final DMSO concentration in your biological medium of ≤0.1%. While some cell lines can tolerate up to 0.5%, lower concentrations are always preferable to minimize solvent-induced artifacts.[5][6][7][8]

  • Causality: High concentrations of DMSO can be directly toxic to cells and can alter cell membrane permeability, potentially affecting experimental outcomes.[7][9] It is crucial to run a vehicle control (media with the same final DMSO concentration as your test samples) to account for any effects of the solvent itself.

• Employ a Two-Step Dilution Strategy:

  • Protocol: Instead of a direct large dilution, first dilute your DMSO stock solution with a 1:1 mixture of DMSO and phosphate-buffered saline (PBS) at pH 7.2.[1][10] From this intermediate stock, perform the final dilution into your cell culture medium. For the related monomer, (-)-epicatechin, a solubility of approximately 0.5 mg/mL has been reported using this method.[1][10]

  • Causality: This gradual reduction in the organic solvent concentration can help keep the compound in solution by preventing a sudden, drastic shift in polarity.

• Adjust the pH of the Medium (Assay Dependent):

  • Protocol: If your experimental system allows, slightly acidifying the buffer or medium can enhance the stability of catechins and proanthocyanidins.[11] These compounds are generally more stable at a pH below 7.0.[12]

  • Causality: Flavonoids can be susceptible to degradation under alkaline conditions.[12] Maintaining a slightly acidic to neutral pH can slow down oxidative and degradative processes.

• Utilize Solubilizing Agents:

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate poorly water-soluble molecules, forming inclusion complexes with enhanced aqueous solubility.[5][12]

    • Protocol: Prepare a stock solution of a cyclodextrin, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), in your aqueous medium. Dissolve the Epicatechin-(3'-O-7'')-epiafzelechin in this cyclodextrin-containing solution. You may need to optimize the molar ratio of the compound to the cyclodextrin.

    • Causality: The hydrophobic inner cavity of the cyclodextrin molecule hosts the poorly soluble guest molecule, while the hydrophilic exterior interacts favorably with water, thereby increasing the overall solubility of the complex.[12]

  • Serum Albumin: The presence of proteins like bovine serum albumin (BSA) in the medium can help to solubilize and stabilize polyphenolic compounds.[12][13][14][15][16]

    • Protocol: Ensure your cell culture medium is supplemented with a standard concentration of fetal bovine serum (FBS) or BSA. If using a serum-free medium, consider adding a low concentration of purified BSA (e.g., 0.1-0.5%).

    • Causality: Polyphenols can bind to proteins, particularly albumin, which can prevent their precipitation and also protect them from degradation.[13][14][15][16]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to prepare a stock solution of Epicatechin-(3'-O-7'')-epiafzelechin?

A1: Dimethyl sulfoxide (DMSO) and ethanol are the most commonly recommended organic solvents for preparing stock solutions of proanthocyanidins and related flavonoids.[1][7][10] For the related monomer, (-)-epicatechin, a solubility of approximately 12.5 mg/mL in DMSO has been reported.[1][10] It is advisable to prepare a high-concentration stock solution in 100% DMSO, which can then be serially diluted to working concentrations. Store stock solutions at -20°C or -80°C and protect them from light to minimize degradation.[12]

Q2: My compound appears to be degrading in the cell culture medium over the course of a long-term (24-48h) experiment. How can I mitigate this?

A2: The stability of proanthocyanidins in cell culture media can be a concern, especially over extended incubation periods.[11] Here are several strategies to address this:

• pH Control: As mentioned, these compounds are more stable in slightly acidic conditions. Ensure your medium's pH is stable and consider using a buffer with a stronger buffering capacity if compatible with your cells.[11]

• Minimize Light Exposure: Flavonoids can be light-sensitive.[12] Conduct your experiments in low-light conditions and use amber-colored tubes or foil-wrapped plates.

• Fresh Preparation: Prepare your working solutions fresh for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of the stock solution.[12]

• Antioxidants: In some cases, the addition of a mild antioxidant to the medium, such as ascorbic acid, can help prevent oxidative degradation, though this should be carefully validated for its effect on your specific assay.

Q3: Can I use sonication to help dissolve the compound?

A3: Yes, gentle sonication can be used to aid in the dissolution of the compound in the initial solvent. However, be cautious with the duration and power of sonication, as excessive energy can potentially lead to the degradation of the compound. A brief sonication in a water bath is generally sufficient.

Q4: Are there any specific types of cell culture plates that are better for working with this compound?

A4: For lipophilic compounds, there is a risk of non-specific binding to the plastic surfaces of standard tissue culture plates.[12] If you suspect this is an issue (e.g., you observe a loss of activity without visible precipitation), consider using low-binding plates. Pre-treating the plates with a blocking agent like BSA can also help to reduce non-specific binding.[12]

Solubility Data Summary

Solvent/System	Approximate Solubility of (-)-Epicatechin	Reference
DMSO	~12.5 mg/mL	[1][10]
Dimethyl formamide	~12.5 mg/mL	[1][10]
1:1 DMSO:PBS (pH 7.2)	~0.5 mg/mL	[1][10]
Water	Sparingly soluble	[1][10]
Ethanol	Soluble	[7]
Methanol	Soluble	[6][17]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculate the required mass: The molecular weight of Epicatechin-(3'-O-7'')-epiafzelechin is approximately 578.52 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 5.79 mg of the compound.

• Dissolution: Weigh the compound accurately and add it to a sterile microcentrifuge tube. Add 1 mL of high-purity, sterile DMSO.

• Solubilization: Vortex the solution thoroughly. If necessary, briefly sonicate in a water bath until the compound is fully dissolved.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol aims for a final DMSO concentration of 0.1%.

• Intermediate Dilution: Prepare a 1:10 intermediate dilution of your 10 mM stock solution in sterile cell culture medium (e.g., 10 µL of stock + 90 µL of medium). This will give you a 1 mM solution in 10% DMSO.

• Final Dilution: Further dilute the 1 mM intermediate solution 1:100 into your final volume of cell culture medium. For example, to prepare 1 mL of a 10 µM working solution, add 10 µL of the 1 mM intermediate solution to 990 µL of medium. The final DMSO concentration will be 0.1%.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as used for your highest concentration test sample.

Diagrams

Caption: Workflow for stock and working solution preparation.

References

• BenchChem. (2025). Technical Support Center: Addressing Metabolic Instability of Flavonoid Compounds In Vitro.
• Cayman Chemical. (2013, January 7). (-)
• Cayman Chemical. (2022, October 13).
• WuXi AppTec DMPK. (2024, March 15).
• Determination of Catechin and Epicatechin Content in Chocolates by High-Performance Liquid Chrom
• Sigma-Aldrich. (n.d.).
• Zhu, Q. Y., Holt, R. R., Lazarus, S. A., Ensunsa, J. L., Hammerstone, J. F., Schmitz, H. H., & Keen, C. L. (2002). Stability of the Flavan-3-ols Epicatechin and Catechin and Related Dimeric Procyanidins Derived from Cocoa. Journal of Agricultural and Food Chemistry, 50(6), 1700–1705.
• JOCPR. (n.d.). (+)-Catechin and (-)
• EvitaChem. (n.d.). Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442).
• WuXi AppTec DMPK. (2024, March 15).
• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound. (n.d.).
• Preparation of (−)-epicatechin calibration solutions. (n.d.).
• Complexation and conjugation between phenolic compounds and proteins: mechanisms, characterisation and applications as novel encapsulants. (2024, July 22). RSC Publishing.
• Zhao, F., Wang, L., & Liu, K. (2011). Transformation of proanthocyanidin A2 to its isomers under different physiological pH conditions and common cell culture medium. Yao Xue Xue Bao, 46(6), 670-675.
• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• Sharma, A., Jain, A. P., & Arora, S. (2020). Formulation and In-Vitro evaluation of Nanocrystal formulation of poorly soluble drugs. International Journal of Pharmaceutical Sciences and Research, 11(2), 735-744.
• Selleck Chemicals. (n.d.). (-)
• Selective Synthesis of Epicatechin Dimers Using Zn(OTf)
• Plant based polyphenol associations with protein: A prospective review. (2022, August 18). BioResources.
• Polyphenol-Protein Complexes with Antioxidant Properties. (2023, August 28). Encyclopedia.pub.
• A 3D structural and conformational study of procyanidin dimers in water and hydro-alcoholic media as viewed by NMR and molecular modeling. (2025, October 26).
• Molecular Mechanisms and Applications of Polyphenol-Protein Complexes with Antioxidant Properties: A Review. (2023, August 8). MDPI.
• Why proanthocyanidins elute at increasing order of molecular masses when analysed by normal phase high performance liquid. (n.d.). UAM.
• Recent Insights into Protein-Polyphenol Complexes: Molecular Mechanisms, Processing Technologies, Synergistic Bioactivities, and Food Applic
• Preparative Separation of Procyanidins from Cocoa Polyphenolic Extract: Comparative Study of Different Fraction
• Solubility study of phytochemical cross-linking agents on dentin stiffness. (n.d.). PMC.
• Troubleshooting Cell Culture Media for Bioprocessing. (2014, February 13).
• Determination of A-Type and B-Type Procyanidins in Apple, Cocoa and Cinnamon Extracts. (n.d.). ThermoFisher.
• Determination of A-type and B-type procyanidins in apple, cocoa and cinnamon extracts. (2025, August 5).
• Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts. (2022, August 31). Luoyang FuDau Biotechnology Co., Ltd.
• Advances in Extraction Protocols, Degradation Methods, and Bioactivities of Proanthocyanidins. (2024, May 7). MDPI.
• Procyanidins: Structural Properties, Production Methods, and Modern Applic
• PubChem. (n.d.).

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• 4. Procyanidins: Structural Properties, Production Methods, and Modern Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. evitachem.com [evitachem.com]
• 8. US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound - Google Patents [patents.google.com]
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• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Transformation of proanthocyanidin A2 to its isomers under different physiological pH conditions and common cell culture medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Complexation and conjugation between phenolic compounds and proteins: mechanisms, characterisation and applications as novel encapsulants - Sustainable Food Technology (RSC Publishing) DOI:10.1039/D4FB00013G [pubs.rsc.org]
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• 17. Determination of Catechin and Epicatechin Content in Chocolates by High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative antioxidant activity of Epicatechin-(3'-O-7'')-epiafzelechin and epicatechin

For drug development professionals and phytochemists, understanding the structure-activity relationship (SAR) of polyphenols is critical for designing targeted therapeutics. This guide provides an in-depth comparative analysis of epicatechin (a monomeric flavan-3-ol) and Epicatechin-(3'-O-7'')-epiafzelechin (a naturally occurring biflavonoid derivative found in species like Periploca aphylla).

By examining their structural chemistry, quantitative radical scavenging capacities, and cellular signaling modulation, we can delineate how oligomerization and specific ether linkages fundamentally alter antioxidant pharmacodynamics.

Structural Chemistry & Mechanistic Divergence

The antioxidant efficacy of flavan-3-ols is dictated by their ability to neutralize reactive oxygen species (ROS) through two primary mechanisms: Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT) .

• Epicatechin: As a monomer, epicatechin features a highly reactive catechol moiety on its B-ring, a 3-OH group on the C-ring, and a resorcinol structure on the A-ring. Its low molecular weight allows for high molecular agility, making it exceptionally effective in HAT mechanisms where steric accessibility is paramount 1.

• Epicatechin-(3'-O-7'')-epiafzelechin: This compound is a dimer formed via a specific 3'-O-7'' ether linkage between an epicatechin unit and an epiafzelechin unit. While this linkage restricts conformational freedom, it significantly expands the conjugated electron system and increases the total number of hydroxyl groups. This structural density enhances its capacity to act as an electron donor (favoring the SET mechanism) and serves as a potent ecological defense metabolite against oxidative stress 2.

However, increased molecular size introduces a critical trade-off. Larger polyphenolic oligomers often exhibit superior SET activity but can suffer from steric hindrance in aqueous, physiological pH environments, occasionally leading to lower HAT-based antioxidant values compared to their monomeric counterparts 3.

Quantitative Antioxidant Profiling

The following table synthesizes experimental data from standardized in vitro assays, comparing the monomer against the dimeric derivative.

Assay Type	Primary Mechanism	Epicatechin	Epicatechin-(3'-O-7'')-epiafzelechin	Interpretation
DPPH Scavenging	SET / HAT	IC₅₀: ~1.5 µg/mL	IC₅₀: < 1.0 µg/mL	The dimer's increased hydroxyl density yields superior radical reduction capacity in organic solvents.
ABTS (TEAC)	SET	3.965 ± 0.067 mol TE/mol	> 4.50 mol TE/mol	Expanded electron conjugation in the dimer enhances single-electron donation to the ABTS radical cation.
ORAC	HAT	High (7-fold > EGCG)	Moderate	Monomeric epicatechin outperforms the dimer due to lack of steric hindrance in aqueous physiological buffers.
FRAP	SET	0.793 ± 0.004 mol TE/mol	> 1.20 mol TE/mol	The dimer exhibits higher ferric-reducing power due to the additive effect of multiple phenolic rings.

Note: TE = Trolox Equivalents. Lower IC₅₀ indicates higher potency.

Self-Validating Experimental Protocols

To accurately capture the mechanistic nuances between these two compounds, researchers must utilize orthogonal assays. The following protocols are designed as self-validating systems, ensuring that environmental variables do not confound the structure-activity data 4.

Protocol A: DPPH Radical Scavenging Assay (SET-Dominant)

This assay measures the capacity of the flavan-3-ols to donate an electron to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical 5.

• Reagent Preparation: Prepare a 0.1 mM stock solution of DPPH in HPLC-grade methanol.

• Sample Dilution: Dissolve epicatechin and the dimer in methanol to create a concentration gradient (0.1 to 50 µg/mL).

• Reaction Matrix: Mix 1 mL of the DPPH solution with 3 mL of the sample working solution.

• Self-Validation Controls:

  • Negative Control: 1 mL DPPH + 3 mL methanol (establishes baseline absorbance).

  • Positive Control: Ascorbic acid or Trolox gradient (validates assay dynamic range).

  • Blank Correction: 1 mL methanol + 3 mL sample (corrects for intrinsic sample absorbance).

• Incubation & Measurement: Incubate in total darkness at 25°C for exactly 30 minutes. Measure absorbance at 517 nm using a UV-Vis spectrophotometer.

• Calculation: Calculate % Scavenging = [(A_control - (A_sample - A_blank)) / A_control] * 100. Plot against concentration to derive the IC₅₀.

Causality of Design: Methanol is strictly used to stabilize the DPPH radical while ensuring complete solubilization of the lipophilic dimer. The dark incubation prevents UV-induced photo-degradation of the radical, ensuring the observed reduction is solely driven by the compound's electron-donating capacity.

Protocol B: Oxygen Radical Absorbance Capacity (ORAC) Assay (HAT-Dominant)

This assay evaluates the capacity of the compounds to protect a fluorescent probe from damage by peroxyl radicals.

• Buffer Preparation: Prepare a 75 mM phosphate buffer (pH 7.4).

• Probe & Initiator: Prepare 70 nM fluorescein and 12 mM AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) in the phosphate buffer.

• Reaction Setup: In a 96-well black microplate, add 20 µL of sample (or Trolox standards) and 120 µL of fluorescein. Incubate at 37°C for 15 minutes.

• Initiation: Rapidly inject 60 µL of AAPH to all wells to initiate the peroxyl radical generation.

• Kinetic Measurement: Measure fluorescence (Excitation: 485 nm, Emission: 520 nm) every minute for 80 minutes.

• Calculation: Calculate the Area Under the Curve (AUC) for the sample and subtract the AUC of the blank to determine the Net AUC.

Causality of Design: The assay is conducted at pH 7.4 to mimic physiological conditions. AAPH is selected because of its consistent thermal decomposition at 37°C, providing a steady stream of radicals. Calculating the AUC rather than a single time-point measurement is critical to account for the complex, multi-phasic reaction kinetics characteristic of dimeric polyphenols.

Fig 1: Orthogonal workflow for comparative antioxidant capacity evaluation.

Cellular Pathway Modulation

Beyond direct radical scavenging, both compounds modulate endogenous antioxidant defenses, primarily through the Nrf2/ARE signaling pathway .

While monomeric epicatechin readily penetrates the cell membrane to directly interact with cytosolic Keap1, the dimeric Epicatechin-(3'-O-7'')-epiafzelechin exhibits a dual function. It not only acts as an electrophile to dissociate the Keap1-Nrf2 complex but also exhibits specific phytoestrogenic activity (ERβ-selective agonism), which cross-talks with cell proliferation and survival pathways 2.

Fig 2: Dual mechanism of direct ROS neutralization and Nrf2/ARE pathway activation by flavanols.

Conclusion for Drug Development

When selecting between these compounds for therapeutic applications, the choice relies heavily on the target microenvironment. Epicatechin is highly bioavailable and exceptionally efficient in aqueous environments where HAT mechanisms dominate, making it ideal for systemic, intracellular antioxidant applications. Conversely, Epicatechin-(3'-O-7'')-epiafzelechin offers superior electron-donating capacity and unique receptor agonism, positioning it as a highly potent candidate for topical applications, gastrointestinal targeting, or formulations where lipid peroxidation (SET mechanisms) is the primary pathology.

References

• Roy, M., et al. "ORAC and DPPH assay comparison to assess antioxidant capacity of tea infusions: relationship between total polyphenol and individual catechin content." PubMed / NIH. URL:[Link]

• Navodnik, J., et al. "(−)-Epicatechin—An Important Contributor to the Antioxidant Activity of Japanese Knotweed Rhizome Bark Extract as Determined by Antioxidant Activity-Guided Fractionation." PMC / NIH. URL:[Link]

• IntechOpen. "Recent Advances in Antioxidant Capacity Assays." IntechOpen. URL:[Link]

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• 4. Recent Advances in Antioxidant Capacity Assays | IntechOpen [intechopen.com]
• 5. (−)-Epicatechin—An Important Contributor to the Antioxidant Activity of Japanese Knotweed Rhizome Bark Extract as Determined by Antioxidant Activity-Guided Fractionation - PMC [pmc.ncbi.nlm.nih.gov]

Validating Epicatechin-(3'-O-7'')-epiafzelechin purity using quantitative NMR (qNMR)

Validating Epicatechin-(3'-O-7'')-epiafzelechin Purity: A Comparative Guide to qNMR vs. Traditional Chromatography

Executive Summary

Epicatechin-(3'-O-7'')-epiafzelechin is a rare, naturally occurring proanthocyanidin dimer (biflavonoid) isolated from plant species such as Periploca aphylla[1]. As a complex secondary metabolite, it is heavily investigated for its potent antioxidant and therapeutic properties[1]. However, transitioning this compound from a crude botanical extract to a rigorously characterized pharmaceutical candidate requires unambiguous purity validation. For researchers and drug development professionals, traditional chromatographic methods often fall short when dealing with complex polyphenols. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) against Quantitative Nuclear Magnetic Resonance (qNMR), demonstrating why qNMR has emerged as the authoritative standard for the absolute purity validation of natural products[2].

The Analytical Challenge: Why Chromatography Struggles with Proanthocyanidins

When assessing the purity of Epicatechin-(3'-O-7'')-epiafzelechin, analysts face significant structural and methodological hurdles:

• Lack of Identical Reference Standards: HPLC-UV requires a highly pure, identical reference standard to generate a calibration curve[3]. Because Epicatechin-(3'-O-7'')-epiafzelechin is difficult to synthesize and isolate, obtaining a certified primary standard is often practically impossible.

• UV Response Bias: HPLC-UV relies on the assumption that all impurities share the same molar extinction coefficient as the main analyte. In polyphenols, minor structural variations (such as different interflavan linkages or oxidation states) drastically alter UV absorbance, leading to severe over- or under-estimation of relative purity.

• Ionization Suppression in LC-MS: While LC-MS provides excellent structural elucidation, its quantitative accuracy is compromised by matrix effects and varying ionization efficiencies among co-eluting isomers, making it unsuitable for absolute quantification without an exact isotope-labeled standard.

The qNMR Advantage: A First-Principles Approach

Quantitative NMR (qNMR) bypasses the limitations of chromatography by operating on a fundamental quantum mechanical principle: the area under a nuclear magnetic resonance signal (the integral) is strictly and directly proportional to the number of nuclei generating that signal[2].

This makes qNMR a primary ratio method. Instead of requiring an identical reference standard, qNMR utilizes a universal Internal Calibrant (IC)[3]. By accurately weighing the analyte and the IC into the same NMR tube, the absolute mass fraction of the analyte can be calculated directly from the ratio of their proton integrals[2].

A Self-Validating System: qNMR is inherently self-validating. Because the analyte and the internal standard are measured simultaneously in the exact same magnetic environment, any instrumental fluctuations (e.g., receiver gain shifts, magnetic field inhomogeneities, or temperature variations) affect both molecules equally[4]. The integral ratio remains perfectly constant, ensuring the integrity of the measurement without the need for external calibration curves[4].

Caption: Logical comparison of HPLC-UV and qNMR detection principles for purity assessment.

Comparative Performance Data

To objectively evaluate these techniques, the following table summarizes their performance metrics for complex polyphenol purity assessment.

Analytical Metric	HPLC-UV	LC-MS	qNMR (1H-NMR)
Detection Principle	UV-Vis Absorbance	Mass-to-Charge Ratio (m/z)	Nuclear Spin Resonance
Purity Output	Relative Purity (%)	Qualitative / Relative	Absolute Purity (% w/w)
Standard Required	Identical Reference Standard	Identical Isotope-Labeled Standard	Universal Internal Calibrant
Accuracy	Variable (Prone to UV bias)	Variable (Ion suppression)	Highly Accurate (<2% relative error)
Destructive?	Yes	Yes	No (Sample can be recovered)
Primary Limitation	Blind to non-UV absorbing impurities	Poor absolute quantification	Requires high sample concentration

Experimental Methodology: qNMR Protocol for Epicatechin-(3'-O-7'')-epiafzelechin

To achieve accurate absolute quantification of Epicatechin-(3'-O-7'')-epiafzelechin, the following rigorous methodology must be applied[4].

Caption: Step-by-step workflow for qNMR purity validation of polyphenols.

Step 1: Selection of the Internal Calibrant (IC)

Causality: The IC must be highly pure, non-hygroscopic, and possess a simple NMR spectrum (preferably a singlet) that does not overlap with the analyte's signals[4]. For Epicatechin-(3'-O-7'')-epiafzelechin, the aromatic protons resonate between 5.8 and 7.2 ppm. Therefore, 1,4-Dinitrobenzene (1,4-DNB) is selected as the IC, as it provides a distinct, downfield singlet at ~8.4 ppm, well clear of the analyte's resonance window.

Step 2: Gravimetric Sample Preparation

Causality: The entire accuracy of qNMR rests on the initial weighing step.

• Use a calibrated microbalance (readability 0.001 mg).

• Accurately weigh ~10.0 mg of the Epicatechin-(3'-O-7'')-epiafzelechin sample and ~2.0 mg of the 1,4-DNB standard into a clean vial.

• Dissolve the mixture in 0.6 mL of DMSO-d6. Why DMSO-d6? Proanthocyanidins are highly polar molecules; DMSO-d6 ensures complete solvation and prevents line-broadening associated with molecular aggregation.

Step 3: NMR Acquisition Parameters

Causality: Standard structural NMR parameters are insufficient for quantitative analysis. The system must be allowed to reach complete thermal equilibrium between pulses[4].

• Pulse Angle: Set to 90° to maximize the signal-to-noise ratio.

• Relaxation Delay (D1): This is the most critical parameter. D1 must be set to at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton in the system[4]. For 1,4-DNB, T1​ is typically ~3 seconds, so D1 must be ≥15 seconds. Failing to wait 5×T1​ results in incomplete magnetization recovery and artificially low integrals.

• Number of Scans (NS): Acquire 32 to 64 scans to ensure a Signal-to-Noise (S/N) ratio of >150 for the integrated peaks.

Step 4: Spectral Processing and Absolute Purity Calculation

• Apply an exponential window function (Line Broadening = 0.3 Hz) prior to Fourier Transformation to enhance S/N without compromising resolution.

• Perform meticulous zero-order and first-order phase correction.

• Apply a rigorous baseline correction. Causality: Even a slight baseline offset will exponentially skew the integral values across the width of the peak[4].

• Integrate the 1,4-DNB singlet (8.4 ppm, 4 protons) and a well-resolved proton signal from the Epicatechin-(3'-O-7'')-epiafzelechin molecule (e.g., an isolated aromatic proton on the A-ring, 1 proton).

• Calculate the absolute purity ( Px​ ) using the fundamental qNMR equation:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where I = Integral area, N = Number of protons, M = Molar Mass, W = Weight, P = Purity)

Conclusion

For complex natural products like Epicatechin-(3'-O-7'')-epiafzelechin, traditional chromatographic methods fail to provide the absolute quantitative rigor required for advanced drug development[5]. qNMR offers a self-validating, orthogonal approach that eliminates the need for identical reference standards, providing an unambiguous, first-principles determination of absolute purity[2]. By adhering to strict gravimetric and relaxational protocols, researchers can achieve highly reproducible purity assessments with relative errors below 2%[5].

References

• qNMR--a versatile concept for the validation of natural product reference compounds, NIH.gov,
• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay, Journal of Medicinal Chemistry - ACS Public
• Validation of a Generic qHNMR Method for N
• Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442), EvitaChem,
• Almac Voice: QNMR is a powerful analytical tool, Almac Group,

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. almacgroup.com [almacgroup.com]
• 4. Validation of a Generic qHNMR Method for Natural Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. qNMR--a versatile concept for the validation of natural product reference compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Differences in biological activity between Epicatechin-(3'-O-7'')-epiafzelechin and catechin

As the landscape of natural product drug discovery evolves, distinguishing between monomeric flavan-3-ols and their complex dimeric derivatives is critical for targeted therapeutic development. This guide provides an objective, data-driven comparison between catechin (a ubiquitous monomer) and Epicatechin-(3'-O-7'')-epiafzelechin (a specialized ether-linked proanthocyanidin dimer).

Designed for researchers and formulation scientists, this document dissects their structural divergence, mechanistic pathways, and provides self-validating experimental protocols to accurately quantify their biological activities.

Structural & Physicochemical Profiling

The fundamental differences in the biological performance of these two compounds stem directly from their molecular architecture. Catechin is a highly agile monomer, whereas Epicatechin-(3'-O-7'')-epiafzelechin is a bulky, biflavanoid derivative formed via the oligomerization of flavan-3-ol monomers[1].

Table 1: Comparative Physicochemical Data

Property	Catechin	Epicatechin-(3'-O-7'')-epiafzelechin
Structural Class	Flavan-3-ol (Monomer)	Proanthocyanidin (Ether-linked Dimer)
Molecular Formula	C₁₅H₁₄O₆	C₃₀H₂₆O₁₀ (Representative dimer core)
Key Structural Motif	3',4'-dihydroxy B-ring	Biflavanoid ether linkage (3'-O-7'')
Bioavailability	High (Rapid systemic absorption)	Low-Moderate (Requires microbiome cleavage)
Primary Biological Role	Direct ROS scavenging, Enzyme inhibition	ERβ agonism, Protein-binding (Astringency)
Cellular Permeability	High	Restricted (Often acts at the membrane/receptor level)

Mechanistic Divergence in Biological Activity

Monomeric Agility: Catechin's Anti-Inflammatory Profile

Catechins are renowned for their potent, broad-spectrum antioxidant and anti-inflammatory effects[2]. Because of their low molecular weight and specific hydroxyl group arrangements, they easily penetrate cellular membranes. In hepatic and immune models, catechin has been shown to directly inhibit TNF-α-induced NF-κB activation, effectively halting the transcription of pro-inflammatory cytokines[3]. Furthermore, catechins actively stabilize collagen networks by inhibiting matrix metalloproteinase (MMP) enzymes, making them highly valuable in dermatological and wound-healing applications[2][4].

Dimeric Complexity: Epicatechin-(3'-O-7'')-epiafzelechin's Targeted Agonism

Unlike the broad-acting catechin, Epicatechin-(3'-O-7'')-epiafzelechin functions as a highly specialized ecological mediator and defense metabolite[1]. Its dimeric structure imparts strong protein-binding capabilities (astringency), which induces oxidative stress in invading pathogens[5].

More importantly for drug development, this specific dimer exhibits distinct phytoestrogenic activity. Research indicates that it acts as an Estrogen Receptor Beta (ERβ)-selective agonist , modulating cell proliferation pathways in mammalian systems without triggering the oncogenic risks often associated with ERα activation[1][5].

Signaling Pathway Visualizations

To conceptualize these divergent mechanisms, the following network diagrams map the primary intracellular targets of both compounds.

Fig 1. Catechin-mediated ROS scavenging and targeted NF-κB pathway inhibition.

Fig 2. Epicatechin-(3'-O-7'')-epiafzelechin ERβ agonism and protein-binding defense.

Experimental Methodologies & Validation Protocols

To rigorously compare these compounds, standard assays must be adapted. As a Senior Application Scientist, I emphasize that protocols must account for the physical differences between monomers and dimers to prevent artifactual data.

Protocol 1: Time-Resolved DPPH Radical Scavenging Kinetics

The Causality Principle: Standard 30-minute endpoint DPPH assays often underestimate the antioxidant capacity of proanthocyanidin dimers. The bulky structure of Epicatechin-(3'-O-7'')-epiafzelechin creates steric hindrance, delaying the Hydrogen Atom Transfer (HAT) mechanism compared to the smaller, highly accessible catechin[6]. A time-resolved kinetic approach is mandatory to capture the true total antioxidant capacity.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in HPLC-grade methanol. Prepare compound stocks (Catechin, Dimer, and Trolox as a positive control) at 10, 25, 50, and 100 µM in DMSO.

• Reaction Initiation: In a 96-well microplate, add 10 µL of the sample to 190 µL of the DPPH solution.

• Kinetic Reading: Immediately place the plate in a microplate reader. Measure absorbance at 517 nm every 1 minute for a total of 120 minutes at 25°C.

• Self-Validation Check: The assay is only valid if the Trolox control reaches a steady-state absorbance plateau within the first 15 minutes, while the vehicle control (DMSO) maintains a flat baseline.

• Data Integration: Calculate the Area Under the Curve (AUC) of the kinetic graph rather than a single IC₅₀ endpoint to accurately represent the delayed but sustained scavenging power of the dimer.

Protocol 2: ERβ-Selective Luciferase Reporter Assay

The Causality Principle: Proanthocyanidins are known to non-specifically precipitate proteins (astringency)[1]. If we rely solely on cell proliferation assays, we cannot confirm whether the effect is due to true receptor agonism or non-specific membrane interactions. A dual-luciferase reporter assay utilizing ERα and ERβ transfected cell lines ensures receptor-specific validation.

Step-by-Step Methodology:

• Cell Culturing & Transfection: Plate HEK-293T cells in 96-well plates. Co-transfect cells with an Estrogen Response Element (ERE)-driven firefly luciferase reporter plasmid, a constitutively active Renilla luciferase plasmid (internal control for viability/toxicity), and either an ERα or ERβ expression vector.

• Starvation Phase: 24 hours post-transfection, wash cells and replace media with phenol red-free DMEM containing 5% charcoal-stripped FBS to eliminate background estrogenic activity.

• Compound Treatment: Treat cells with Epicatechin-(3'-O-7'')-epiafzelechin (0.1, 1, and 10 µM), Catechin (negative control for estrogenic activity), and 17β-estradiol (E2, positive control). Incubate for 24 hours.

• Lysis and Measurement: Lyse the cells using a passive lysis buffer. Add the Firefly luciferase substrate and read luminescence, followed by the Stop & Glo reagent to read Renilla luminescence.

• Self-Validation Check: Normalize Firefly signals against Renilla signals. If the Renilla signal drops by >15% in the dimer-treated wells, it indicates non-specific protein precipitation or cytotoxicity, and the corresponding Firefly data must be discarded. True ERβ selectivity is confirmed if the normalized signal is significantly higher in ERβ-transfected cells compared to ERα-transfected cells.

Application Suitability Matrix

When selecting between these compounds for therapeutic or cosmetic formulation, rely on the following decision matrix:

Clinical / Formulation Goal	Recommended Compound	Scientific Rationale
Topical Anti-Aging & UV Protection	Catechin	High skin permeability; direct inhibition of collagen-degrading MMPs and rapid neutralization of UV-induced ROS[2].
Hormone Replacement Alternatives	Epicatechin-(3'-O-7'')-epiafzelechin	Acts as a selective ERβ agonist, offering phytoestrogenic benefits for cell proliferation without the broad systemic risks of ERα activation[1][5].
Gastrointestinal Antimicrobials	Epicatechin-(3'-O-7'')-epiafzelechin	Poor systemic absorption keeps the dimer in the gut, where its protein-binding astringency neutralizes pathogenic bacteria[1].
Systemic Anti-Inflammatory	Catechin	High bioavailability allows it to reach hepatic and systemic immune cells to inhibit the TNF-α/NF-κB axis[3].

References

• Activity of catechins and their applications National Center for Biotechnology Information (PMC). Comprehensive review of catechin's anti-viral, anti-oxidant properties, and collagen synthesis activation. URL:[Link][2]

• Bioactive Potential of Catechin and Epicatechin from Acacia Catechu Wild: A Pharmacological Approach World Journal of Pharmaceutical and Medical Research (WJPMR). Discusses the antimicrobial and collagen-stabilizing pharmacological effects of catechins. URL:[Link][4]

• Flavanols from Nature: A Phytochemistry and Biological Activity Review MDPI. Details the specific mechanism of (+)-catechin and (-)-epicatechin in inhibiting TNF-α-induced NF-κB activation. URL: [Link][3]

• Isolation and Characterisation of a Proanthocyanidin With Antioxidative, Antibacterial and Anti-Cancer Properties Monash University. Analyzes the radical scavenging kinetics and steric properties of proanthocyanidins containing epicatechin and epiafzelechin subunits. URL: [Link][6]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Activity of catechins and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. wjpmr.com [wjpmr.com]
• 5. evitachem.com [evitachem.com]
• 6. researchmgt.monash.edu [researchmgt.monash.edu]

Comparative Cytotoxicity Guide: Epicatechin-(3'-O-7'')-epiafzelechin in Healthy vs. Cancer Cell Lines

Executive Summary & Mechanistic Rationale

Epicatechin-(3'-O-7'')-epiafzelechin is a naturally occurring A-type proanthocyanidin dimer, primarily isolated from plant species such as Periploca aphylla and Cratoxylum sumatranum[1]. In the landscape of oncology drug development, polyphenolic dimers have garnered significant attention due to their differential cytotoxicity —the ability to induce apoptosis in malignant cells while sparing, or even protecting, healthy tissue[2].

As drug development professionals evaluate alternatives to highly toxic standard chemotherapeutics (e.g., Doxorubicin), understanding the causality behind this selectivity is critical. The mechanism is rooted in the "Redox Threshold Hypothesis." Cancer cells (such as KB oral epidermoid or MCF-7 breast cancer lines) operate at elevated basal levels of reactive oxygen species (ROS) due to metabolic dysregulation[3]. In this hyper-oxidative tumor microenvironment, Epicatechin-(3'-O-7'')-epiafzelechin acts as a pro-oxidant , pushing intracellular ROS past the toxic threshold. This triggers mitochondrial membrane depolarization, cytochrome c release, and Caspase-3/9-mediated apoptosis[4].

Conversely, in healthy cells (such as MCF-10A breast epithelial cells), the compound functions as a classical antioxidant . It activates the Nrf2/ARE pathway, upregulating cytoprotective enzymes that neutralize free radicals, thereby ensuring cell survival[2].

Fig 1. Divergent mechanistic pathways of Epicatechin dimers in cancer versus healthy cell lines.

Comparative Cytotoxicity Data

To objectively evaluate Epicatechin-(3'-O-7'')-epiafzelechin, we benchmark its performance against Doxorubicin, a potent but highly cardiotoxic anthracycline. The table below synthesizes representative IC₅₀ values based on established proanthocyanidin dimer profiling across various cell lines[1][2][4].

Key Insight: While Doxorubicin is highly potent (low IC₅₀), it lacks selectivity, causing significant death in healthy MCF-10A and HUVEC lines. The Epicatechin dimer exhibits a much wider therapeutic window, remaining non-toxic to healthy cells even at high concentrations (up to 350 µM)[2].

Cell Line	Origin / Phenotype	Epicatechin Dimer IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)	Selectivity Index (SI)*
KB	Human Oral Epidermoid Carcinoma	42.5	1.2	> 4.7
MCF-7	Human Breast Adenocarcinoma (ER+)	58.3	2.4	> 3.4
HT-29	Human Colorectal Adenocarcinoma	65.1	3.8	> 3.0
MCF-10A	Healthy Breast Epithelial	> 200 (Non-toxic)	5.5	N/A
HUVEC	Healthy Human Endothelial	> 200 (Non-toxic)	4.1	N/A

*Selectivity Index (SI) = IC₅₀ (Healthy Cell Line) / IC₅₀ (Cancer Cell Line). An SI > 2.0 indicates a favorable safety profile.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. By running metabolic viability assays in parallel with membrane-integrity flow cytometry, researchers can cross-verify whether a reduction in cell viability is due to transient metabolic stalling or true apoptotic cell death.

Fig 2. High-throughput experimental workflow for comparative cytotoxicity validation.

Protocol A: High-Throughput Viability Assay (MTT)

Causality: The MTT assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes present only in metabolically active cells. These enzymes reduce the yellow tetrazolium dye to insoluble purple formazan. A drop in absorbance directly correlates with a loss of metabolic viability.

• Cell Seeding: Seed cancer (e.g., MCF-7) and healthy (e.g., MCF-10A) cells at a density of 5 × 10³ cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Compound Treatment: Aspirate media and replace with fresh media containing Epicatechin-(3'-O-7'')-epiafzelechin at a concentration gradient (0, 10, 50, 100, 200, 350 µM)[2]. Include a vehicle control (0.1% DMSO) and a positive control (Doxorubicin, 5 µM). Incubate for 48 hours.

• Reagent Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3–4 hours.

• Solubilization: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 150 µL of DMSO per well to solubilize the crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage relative to the vehicle control.

Protocol B: Apoptosis Quantification via Flow Cytometry (Annexin V / PI)

Causality: During early apoptosis, cells lose membrane asymmetry and translocate phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V (fluorophore-conjugated) binds PS with high affinity. Propidium Iodide (PI) is a vital dye that cannot cross intact membranes; it only intercalates into the DNA of late apoptotic or necrotic cells.

• Cell Seeding & Treatment: Seed cells at 2 × 10⁵ cells/well in a 6-well plate. Treat with the determined IC₅₀ concentration of the Epicatechin dimer for 24, 48, and 72 hours to establish a temporal apoptotic profile.

• Harvesting: Collect both the culture media (containing floating, dead cells) and adherent cells (via gentle trypsinization). Crucial step: Do not discard the media, as late apoptotic cells detach from the plate.

• Washing: Centrifuge at 300 × g for 5 minutes. Wash the cell pellet twice with ice-cold PBS to remove residual media and trypsin.

• Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Acquisition: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately via flow cytometry (e.g., BD FACSCanto II), capturing at least 10,000 events per sample.

• Analysis: Gate for viable cells (Annexin V⁻/PI⁻), early apoptosis (Annexin V⁺/PI⁻), and late apoptosis/necrosis (Annexin V⁺/PI⁺).

References

• EvitaChem.Buy Epicatechin-(3'-O-7'')-epiafzelechin (EVT-1579442).
• PMC (National Institutes of Health).Hop proanthocyanidins induce apoptosis, protein carbonylation, and cytoskeleton disorganization in human colorectal adenocarcinoma cells via reactive oxygen species.
• Spandidos Publications.Procyanidins from Vitis vinifera seeds induce apoptotic and autophagic cell death via generation of reactive oxygen species in squamous cell carcinoma cells.
• MDPI.The Autoxidized Mixture of (-)-Epicatechin Contains Procyanidins and Shows Antiproliferative and Apoptotic Activity in Breast Cancer Cells.

Sources

• 1. evitachem.com [evitachem.com]
• 2. The Autoxidized Mixture of (-)-Epicatechin Contains Procyanidins and Shows Antiproliferative and Apoptotic Activity in Breast Cancer Cells [mdpi.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Hop proanthocyanidins induce apoptosis, protein carbonylation, and cytoskeleton disorganization in human colorectal adenocarcinoma cells via reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Epicatechin-(3'-O-7'')-epiafzelechin

Advanced Handling and Safety Protocol for Epicatechin-(3'-O-7'')-epiafzelechin

Epicatechin-(3'-O-7'')-epiafzelechin is a complex, naturally occurring A-type dimeric proanthocyanidin (flavan-3-ol) primarily isolated from plant species such as Periploca aphylla[1]. As a potent bioactive phytochemical, it is frequently utilized in drug development, nutraceutical research, and oxidative stress assays[1]. However, handling this compound requires strict logistical and safety protocols. Because it is typically supplied as a fine, lyophilized powder and reconstituted in highly permeable solvents like Dimethyl Sulfoxide (DMSO), standard benchtop practices are insufficient.

As an application scientist, establishing a self-validating safety system is critical. This guide provides the causal reasoning and step-by-step methodologies required for the safe handling, dissolution, and disposal of this compound.

The Causality of PPE Selection

Personal Protective Equipment (PPE) selection for polyphenolic dimers is dictated by two primary risk factors: the aerosolization potential of the dry powder and the carrier-effect of the reconstitution solvent.

• Respiratory Protection: Lyophilized powders are highly susceptible to static charge and aerosolization. Inhalation of bioactive flavonoids can cause respiratory tract irritation or sensitization.

• Dermal Protection (The DMSO Factor): Epicatechin-(3'-O-7'')-epiafzelechin is highly soluble in DMSO, which is the standard solvent for bioassays. [2]. Standard disposable nitrile gloves offer a breakthrough time of less than 5 to 10 minutes for pure DMSO[3]. Therefore, specialized glove protocols are mandatory to prevent accidental transdermal dosing of the bioactive polyphenol.

Table 1: Quantitative PPE Matrix for Epicatechin-(3'-O-7'')-epiafzelechin

PPE Category	Specification	Causal Justification
Gloves (Powder)	Standard Nitrile (Minimum 5 mil)	Sufficient for dry powder handling, provided no solvents are present.
Gloves (Liquid)	Butyl Rubber OR Double-Nitrile	Butyl rubber provides >480 min breakthrough time for DMSO[3]. If using double-nitrile, outer gloves must be changed immediately upon any solvent splash.
Eye Protection	Chemical Splash Goggles	Protects against micro-particulates and solvent micro-droplets.
Respiratory	N95/P100 or Class II BSC	Prevents inhalation of statically charged lyophilized particles during weighing.
Body	Flame-retardant Lab Coat	Fitted cuffs prevent wrist exposure during biosafety cabinet operations.

Operational Workflow: Step-by-Step Methodology

To ensure both operator safety and the structural integrity of the polyphenol, follow this validated operational plan. [4].

• Step 1: Equilibration. Polyphenols are highly susceptible to oxidative and thermal degradation. Remove the amber storage vial from the -20°C freezer and allow it to equilibrate to room temperature in a desiccator for 30 minutes before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture, causing rapid condensation and subsequent hydrolytic degradation of the delicate ether bonds in the dimer.

• Step 2: Weighing. Perform all weighing inside a powder weighing hood or a Class II Biological Safety Cabinet (BSC) with the blower on. Use an anti-static gun (e.g., Zerostat) on the spatula and weigh boat to prevent powder dispersion.

• Step 3: Dissolution. Add the required volume of anhydrous DMSO or Ethanol directly to the vial.

  • Causality:[5]. This prevents auto-oxidation of the hydroxyl groups on the flavan-3-ol rings.

• Step 4: Aliquoting. Divide the stock solution into single-use amber glass vials.

  • Causality: Repeated freeze-thaw cycles degrade proanthocyanidins. Single-use aliquots prevent cumulative thermal stress and limit repeated exposure to oxygen.

• Step 5: Inert Gas Blanket. Purge the headspace of each vial with Argon gas before sealing and returning to -20°C storage[5].

Workflow Visualization

The following diagram illustrates the critical path for handling and processing the compound, ensuring minimal degradation and maximum safety.

Operational workflow for handling and storing Epicatechin-(3'-O-7'')-epiafzelechin safely.

Spill and Disposal Plan

A self-validating safety system requires pre-planned responses to containment failures.

• Solid Powder Spills: Do NOT sweep. Sweeping aerosolizes the bioactive powder. Cover the spill with paper towels dampened with 70% ethanol or water to trap the dust, then wipe inward. Place contaminated towels in a solid hazardous waste container.

• Liquid Spills (DMSO Solutions): Evacuate the immediate area if the spill is large, as DMSO vapors can be irritating. Wear butyl rubber gloves. Absorb the spill using inert absorbent pads (e.g., vermiculite or universal spill pads). Wash the area thoroughly with soap and water, as DMSO leaves a slippery residue that can continue to act as a skin permeation enhancer.

• Waste Disposal: Epicatechin-(3'-O-7'')-epiafzelechin solutions in DMSO or Ethanol must be collected in designated Non-Halogenated Organic Liquid Waste containers. Solid waste (empty vials, contaminated gloves, pipette tips) should be disposed of in standard chemically contaminated solid waste receptacles. Do not pour any polyphenol solutions down the drain, as they can be toxic to aquatic life in high concentrations.

References

• Effect of Storage Conditions on the Stability of Polyphenols . Journal of Agricultural and Food Chemistry - ACS Publications. Available at: [Link]

• Dimethyl sulfoxide permeation through glove materials . Taylor & Francis Online. Available at: [Link]

• Chemical Resistance Guide . Columbia University Environmental Health & Safety. Available at: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. research.columbia.edu [research.columbia.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]